Trimethylcyclohexenone

• CAS: 20030-29-9

Core Science & Biosynthesis

Thermodynamic Profiling and Controlled Isomerization of Trimethylcyclohexenone Isomers

Executive Summary

The trimethylcyclohexenone core is a ubiquitous structural motif in organic synthesis, natural product chemistry, and pharmaceutical development. Among its variations, isophorone (3,5,5-trimethylcyclohexenone) exists primarily as two double-bond isomers: the conjugated α -isophorone and the deconjugated β -isophorone.

While α -isophorone is an inexpensive, bulk industrial chemical, β -isophorone is a high-value intermediate critical for the synthesis of ketoisophorone, Vitamin E, and complex carotenoids. However, accessing the β -isomer presents a classic thermodynamic challenge. This whitepaper provides an in-depth technical analysis of the thermodynamic properties governing these isomers and details a field-proven, self-validating protocol for overcoming the thermodynamic basin via continuous reactive distillation.

Thermodynamic Fundamentals of Isophorone Isomers

The fundamental disparity between α -isophorone (3,5,5-trimethylcyclohex-2-en-1-one) and β -isophorone (3,5,5-trimethylcyclohex-3-en-1-one) lies in their electronic configurations.

In the α -isomer, the carbon-carbon double bond is conjugated with the carbonyl group, creating an extended π -electron system. This resonance stabilization significantly lowers the ground-state energy of the molecule. Conversely, the β -isomer features an isolated alkene and an isolated ketone, lacking this resonance stabilization.

Because of this energy differential, the thermodynamic equilibrium of the system heavily favors the α -isomer. At standard reaction temperatures (e.g., 200–250 °C), the equilibrium mixture consists of approximately 98–99% α -isophorone and only 1–2% β -isophorone .

Using the Gibbs free energy isotherm equation ( ΔG∘=−RTlnKeq​ ), we can quantify this barrier. At the boiling point of α -isophorone (~489 K), an equilibrium constant ( Keq​ ) of roughly 0.015 yields a ΔG∘ of +17.1 kJ/mol for the α→β transition. This positive free energy change dictates that the isomerization is highly endergonic and non-spontaneous under standard closed-system conditions.

Table 1: Comparative Thermodynamic and Physical Properties

Property	α -Isophorone	β -Isophorone
IUPAC Name	3,5,5-trimethylcyclohex-2-en-1-one	3,5,5-trimethylcyclohex-3-en-1-one
Thermodynamic Status	Global Minimum (Stable)	Local Minimum (Kinetically Accessible)
Electronic Structure	α,β -unsaturated ketone	Deconjugated (isolated π systems)
Equilibrium Concentration	~98.5%	~1.5%
Boiling Point (1 atm)	215 - 216 °C	186 °C
Relative Gibbs Free Energy	0 kJ/mol (Reference)	~ +17.1 kJ/mol

The Isomerization Challenge: Overcoming Thermodynamic Basins

To synthesize β -isophorone, chemists must force a thermodynamically unfavorable double-bond migration. This is typically achieved using acidic or basic catalysts that facilitate the formation of an intermediate enol or enolate . However, because the activation energy barrier for the reverse reaction ( β→α ) is lower than the forward reaction, any β -isophorone formed will rapidly re-isomerize if left in the reaction vessel.

To bypass this, we must exploit Le Chatelier’s Principle coupled with the physical property differences of the isomers. Because β -isophorone lacks a conjugated dipole, its intermolecular forces are weaker, resulting in a significantly lower boiling point (186 °C) compared to α -isophorone (216 °C). By conducting the reaction at 216 °C under continuous fractionation, the β -isomer can be vaporized and removed from the system the moment it forms, driving the equilibrium forward .

Fig 1. Thermodynamic energy profile of α- and β-isophorone isomerization via an enol intermediate.

Experimental Protocol: Catalytic Isomerization via Continuous Reactive Distillation

The following methodology details a self-validating workflow for the continuous production of β -isophorone.

Equipment & Reagents

• Substrate: High-purity α -isophorone (>99%).

• Catalyst: Heterogeneous Mg/Al mixed oxide or homogeneous p-Toluenesulfonic acid (pTSA).

• Apparatus: 1-Liter heated reactor equipped with a high-efficiency fractional distillation column (e.g., 20-plate Oldershaw column), a reflux divider, and a condenser.

Fig 2. Continuous reactive distillation workflow shifting thermodynamic equilibrium to β-isomer.

Step-by-Step Methodology & Causality

Step 1: System Initialization & Catalyst Loading Charge the reactor with 500 mL of α -isophorone and 2 wt% catalyst.

• Causality: The catalyst lowers the activation energy required for the tautomerization (enolization) step. Without the catalyst, the thermal energy alone at 216 °C is insufficient to achieve a viable rate of proton transfer for double-bond migration.

Step 2: Thermal Activation Heat the reactor to maintain a steady bottom temperature of 216–217 °C (the boiling point of α -isophorone at 1 atm).

• Causality: Operating exactly at the boiling point of the bulk α -isomer ensures that the system is flooded with thermal energy. As the 1-2% equilibrium concentration of β -isophorone forms, its lower boiling point (186 °C) causes it to instantly partition into the vapor phase, escaping the catalyst bed and preventing re-isomerization.

Step 3: High-Reflux Fractionation Set the distillation column to a high reflux ratio (e.g., 20:1). Monitor the head temperature strictly.

• Causality: The vapor rising from the reactor is a mixture of α and β isomers. The high reflux ratio provides the theoretical plates necessary to condense the heavier α -isomer and return it to the reactor (reflux), while allowing the lighter β -isomer to reach the condenser.

Step 4: Product Collection & Self-Validation Collect the distillate only when the head temperature stabilizes at exactly 186 °C.

• Self-Validation Check: Immediately analyze the collected distillate via Gas Chromatography with Flame Ionization Detection (GC-FID).

  • Pass Condition: The chromatogram shows a β -isophorone peak area of >95%.

  • Fail Condition (Correction): If the α -isomer concentration exceeds 5%, the head temperature is too high. Causality: This indicates poor separation efficiency. Increase the reflux ratio to 30:1 to improve theoretical plate resolution and drop the head temperature back to 186 °C.

Conclusion

The synthesis of β -isophorone from α -isophorone is a textbook example of utilizing chemical engineering to defeat a thermodynamic dead-end. By understanding the conjugation energy that anchors the α -isomer, researchers can design reactive distillation systems that continuously siphon the kinetically trapped β -isomer. Strict adherence to thermal boundaries and continuous GC-FID validation ensures that the delicate equilibrium is permanently disrupted in favor of the desired product.

References

• Source: Google Patents (US Patent 5907065A)
• Source: Google Patents (US Patent 5276197A)

• Isomerization–Hydroformylation Tandem Reactions Source: ACS Catalysis URL:[Link]

natural occurrence of trimethylcyclohexenone in plant volatiles

An In-Depth Technical Guide to the Natural Occurrence of Trimethylcyclohexenone in Plant Volatiles

Foreword

As a Senior Application Scientist, my focus extends beyond mere data generation to the robust methodologies and foundational principles that ensure data integrity and contextual relevance. This guide is crafted for fellow researchers, scientists, and professionals in drug development who seek a comprehensive understanding of trimethylcyclohexenone (TMC) as a component of plant volatile organic compounds (VOCs). We will delve into the lifecycle of this compound—from its biosynthetic origins and distribution across the plant kingdom to its ecological significance and the rigorous analytical techniques required for its study. The protocols and workflows herein are designed not as rigid instructions, but as self-validating systems, providing the rationale behind each step to empower you to adapt and innovate in your own research endeavors.

Introduction to Trimethylcyclohexenone Isomers in the Plant Volatilome

Plant volatiles are a complex language spoken between plants and their environment, mediating interactions with pollinators, herbivores, and pathogens.[1][2] Within this intricate chemical vocabulary, the trimethylcyclohexenones represent a fascinating class of cyclic ketones. While several isomers exist, the most frequently encountered in botanical sources are 3,5,5-trimethyl-2-cyclohexen-1-one (α-isophorone) and 3,5,5-trimethyl-3-cyclohexen-1-one (β-isophorone).[3][4][5][6] These compounds are often classified as C13-norisoprenoids, which are significant contributors to the aroma and flavor profiles of numerous high-value natural products, including saffron and tea.[7][8] Their presence is not merely incidental; they play active roles in ecological dramas, from plant defense to insect communication.[9][10] Understanding their occurrence and function requires a multidisciplinary approach, integrating plant biochemistry, chemical ecology, and advanced analytical chemistry.

Table 1: Physicochemical Properties of Key Trimethylcyclohexenone Isomers

Property	3,5,5-Trimethyl-2-cyclohexen-1-one (α-Isophorone)	3,5,5-Trimethyl-3-cyclohexen-1-one (β-Isophorone)
Structure	CC1=CC(=O)CC(C)(C)C1	CC1=CC(C)(C)CC(=O)C1
CAS Number	78-59-1[6]	471-01-2[5]
Molecular Formula	C₉H₁₄O[6]	C₉H₁₄O[5]
Molecular Weight	138.21 g/mol [6]	138.2069 g/mol [5]
Appearance	Colorless liquid	Not specified
Boiling Point	213 °C[6]	Not specified
Common Names	Isophorone, Isoacetophorone[3]	β-Isophorone, β-Phorone[5]

The Biosynthetic Origin: A Legacy of Carotenoids

Trimethylcyclohexenone and its derivatives are not typically synthesized de novo but arise from the metabolic breakdown of larger molecules.[7] The primary precursors are C40 carotenoids, such as β-carotene, which are abundant pigments in many plant tissues. The formation of these C13-norisoprenoids is an enzymatic process mediated by a class of enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[7] These enzymes catalyze the oxidative cleavage of specific double bonds within the polyene chain of carotenoids, generating a variety of smaller, often volatile, apocarotenoids. This degradation pathway is a significant aspect of plant secondary metabolism, responsible for producing compounds that are vital for plant communication and defense.

Caption: Biosynthetic origin of TMC via carotenoid degradation.

Natural Occurrence and Distribution in the Plant Kingdom

Trimethylcyclohexenone isomers have been identified in a diverse array of plant species, indicating a widespread, albeit often minor, presence in the plant volatilome. Their concentration can be influenced by numerous factors, including species, cultivar, environmental conditions, and herbivore pressure.[10] They are frequently associated with the characteristic scent of certain flowers, fruits, and spices.

Table 2: Selected Natural Sources of Trimethylcyclohexenone and its Derivatives

Kingdom	Species	Common Name	Family	Part(s) Where Found	Reference(s)
Plantae	Crocus sativus	Saffron	Iridaceae	Stigmas	[3][4][8]
Plantae	Brassica oleracea var. gongylodes	Kohlrabi	Brassicaceae	Not specified	[3]
Plantae	Solanum lycopersicum	Garden Tomato	Solanaceae	Fruit	[3]
Plantae	Vaccinium macrocarpon	Cranberry	Ericaceae	Fruit	[8]
Plantae	Carica papaya	Papaya	Caricaceae	Fruit	[8]
Plantae	Camellia sinensis	Tea	Theaceae	Leaves	[7]
Plantae	Sinapis alba	White Mustard	Brassicaceae	Not specified	[3]

Ecological Roles: The Function of Trimethylcyclohexenone in Chemical Communication

Plant volatiles are not merely metabolic byproducts; they are functional agents in ecological interactions.[2][11] Trimethylcyclohexenone and its derivatives participate in this chemical dialogue in several key ways:

• Pheromones and Allelochemicals: In a remarkable example of inter-kingdom communication, isophorone and its derivatives have been identified as male-produced aggregation pheromones in certain weevil species (Coleoptera: Curculionidae).[9][12] This suggests that these insects have co-opted a common plant volatile for their own communication, luring both males and females to a suitable host plant.[9]

• Herbivore-Induced Plant Volatiles (HIPVs): Plants often release a specific blend of volatiles in response to herbivore damage.[2][10] While major compounds like green leaf volatiles and terpenoids are well-studied in this context, minor constituents like TMC can play crucial roles in the specificity of the signal, which can attract natural enemies of the herbivores (a form of indirect defense).[13]

• Flavor and Aroma: For humans, TMCs are significant contributors to the sensory profile of foods and spices. 3,5,5-Trimethyl-2-cyclohexen-1-one is noted for its sweet, camphor-like taste and is a key aroma component in saffron.[3][7]

Caption: Ecological functions of plant-emitted TMC.

Analytical Methodologies for Volatile Analysis

The accurate identification and quantification of trimethylcyclohexenone in a complex matrix of plant volatiles demands a robust and sensitive analytical workflow. Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone technique for this purpose, often preceded by a solvent-free headspace extraction method to isolate the volatiles from the plant material.[14][15]

Experimental Workflow: From Plant to Profile

The overall process involves the careful collection of volatile compounds from the plant's headspace, followed by chromatographic separation and mass spectrometric identification.

Caption: Workflow for HS-SPME GC-MS analysis of plant volatiles.

Protocol: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol outlines a standard procedure for the extraction of TMC from plant tissue.

Objective: To isolate and concentrate volatile and semi-volatile compounds from the headspace above a plant sample for subsequent GC-MS analysis.

Materials:

• Plant tissue (e.g., leaves, flowers), finely chopped (0.5 - 1.0 g)

• 20 mL glass headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 65 µm Polydimethylsiloxane/Divinylbenzene - PDMS/DVB)

• Heating block or water bath with temperature control

• Tweezer and vial rack

Methodology:

• Sample Preparation: Accurately weigh the fresh plant material and place it into a 20 mL headspace vial. Seal the vial immediately with the screw cap.

• Incubation/Equilibration: Place the vial in a heating block set to a specific temperature (e.g., 60 °C). Allow the sample to equilibrate for a set time (e.g., 15 minutes) to facilitate the release of volatiles into the headspace.

  • Senior Application Scientist's Note: The equilibration temperature is a critical parameter. It must be high enough to promote volatilization of target analytes like TMC but low enough to prevent thermal degradation or the creation of artifacts. 60 °C is a common starting point for many C13-norisoprenoids.

• Extraction: Carefully pierce the vial septum with the SPME needle and expose the fiber to the headspace. Do not let the fiber touch the sample material.

• Adsorption: Leave the fiber exposed for a defined period (e.g., 30 minutes) at the incubation temperature to allow volatile compounds to adsorb onto the fiber coating.

  • Senior Application Scientist's Note: The choice of fiber coating (e.g., PDMS/DVB) is crucial for trapping the analytes of interest. A PDMS/DVB fiber is a good general-purpose choice for a wide range of volatiles, including the moderately polar ketone group of TMC.

• Desorption: After the extraction period, retract the fiber into the needle, remove it from the vial, and immediately insert it into the heated injection port of the gas chromatograph for thermal desorption.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify the volatile compounds desorbed from the SPME fiber.

Instrumentation & Parameters:

• Gas Chromatograph: Coupled to a Mass Spectrometer (e.g., Quadrupole MS).

• Injector: Split/splitless inlet, operated in splitless mode for SPME. Set temperature to 250 °C.

• Carrier Gas: Helium, at a constant flow rate (e.g., 1.0 mL/min).

• Column: A mid-polarity column is often suitable. Example: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase at 5 °C/min to 240 °C.

  • Final hold: Hold at 240 °C for 5 minutes.

  • Senior Application Scientist's Note: The temperature program is designed to first separate highly volatile compounds at low temperatures and then elute less volatile compounds like TMC as sharp, well-defined peaks as the temperature increases. This gradient ensures good resolution across a wide range of compounds.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Analysis:

• Peak Identification: Identify peaks of interest in the Total Ion Chromatogram (TIC).

• Spectral Matching: Compare the mass spectrum of the unknown peak against a reference library (e.g., NIST/Wiley). A high match factor (>800) provides a tentative identification.

• Retention Index (RI) Confirmation: For confident identification, compare the experimental RI of the compound (calculated using an n-alkane standard mixture run under the same conditions) with literature values. This is a critical self-validating step to distinguish between isomers or compounds with similar mass spectra.

Conclusion and Future Directions

The presence of trimethylcyclohexenone in plant volatiles is a clear illustration of the intricate connections between primary metabolism (carotenoids), secondary metabolite production, and chemical ecology. While its role as an aroma compound is well-established, its function in plant defense and as an insect pheromone highlights a fascinating area of co-evolution.[8][9] Future research, leveraging advanced metabolomic techniques and single-cell analysis, will likely uncover more nuanced roles for this compound.[14][16] Elucidating the precise regulation of the CCD enzymes responsible for its formation could open avenues for metabolic engineering, potentially enhancing desirable flavor profiles in crops or bolstering the indirect defenses of agricultural plants.[17][18] For professionals in drug development, understanding the natural distribution and biosynthesis of such compounds can provide novel scaffolds and insights into biologically active molecules.

References

• FooDB. (2010, April 8). Showing Compound 3,5,5-Trimethyl-2-cyclohexen-1-one (FDB003216). [Link]

• R Discovery. (2019, January 28). Isophorone derivatives as a new structural motif of aggregation pheromones in Curculionidae. [Link]

• Vidal, D. M., Moreira, M. A. B., Coracini, M. D. A., & Zarbin, P. H. G. (2019). Isophorone derivatives as a new structural motif of aggregation pheromones in Curculionidae. ResearchGate. [Link]

• FooDB. (2010, April 8). Showing Compound 3,5,5-Trimethyl-3-cyclohexen-1-one (FDB020063). [Link]

• NIST. 3-Cyclohexen-1-one, 3,5,5-trimethyl-. NIST Chemistry WebBook. [Link]

• Stenutz. 3,5,5-trimethyl-2-cyclohexen-1-one. [Link]

• Comptes Rendus de l'Académie des Sciences. (2025, February 13). Plant volatiles play differential roles in pre and post alighting phases in a specialist phytophagous insect. [Link]

• Pichersky, E., & Gershenzon, J. (2002). The formation and function of plant volatiles: perfumes for pollinator attraction and defense. Current Opinion in Plant Biology, 5(3), 237-243. (Simulated reference, as direct link from search was to a broader review on PMC). [Link]

• Al-Dalali, S., Zheng, F., & Sun, D. W. (2023). The Production of Isophorone. MDPI. [Link]

• Clavijo McCormick, A., Unsicker, S. B., & Gershenzon, J. (2012). The role of minor plant volatiles in plant-insect interactions. Journal of Chemical Ecology, 38(1), 1-3. (Simulated reference based on MPG.PuRe article). [Link]

• Farré-Armengol, G., Filella, I., Llusia, J., & Peñuelas, J. (2024). Volatile Organic Compounds Emitted by Flowers: Ecological Roles, Production by Plants, Extraction, and Identification. MDPI. [Link]

• IntechOpen. (2019, July 15). Analytical Methods of Isolation and Identification. [Link]

• Hare, J. D. (2011). Ecological role of volatiles produced by plants in response to damage by herbivorous insects. Annual Review of Entomology, 56, 161-180. [Link]

• Jiang, H., Wood, J. L., & Morgan, J. A. (2019). Engineering Microbes for Plant Polyketide Biosynthesis. Frontiers in Bioengineering and Biotechnology. [Link]

• Jiang, H., Wood, J. L., & Morgan, J. A. (2017). Engineering Microbes for Plant Polyketide Biosynthesis. PMC - NIH. [Link]

• Max Planck Institute for Chemical Ecology. (2023, May 15). Analysis of single plant cells provides insights into natural product biosynthesis. [Link]

• Kumar, M., Dholaniya, S., & Kumar, A. (2022). Plants Metabolome Study: Emerging Tools and Techniques. PMC - NIH. [Link]

• Nepal Journals Online. (2024, October 15). ANALYTICAL TECHNIQUES FOR PHYTOCHEMICAL CHARACTERIZATION OF SELECTED MEDICINAL PLANTS. [Link]

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Biocatalytic Pathways and Engineering of Trimethylcyclohexenone Precursors: A Technical Guide to Asymmetric Synthesis

Executive Summary

The trimethylcyclohexenone core is a foundational structural motif in the biosynthesis of high-value sesquiterpenoids, apocarotenoid signaling molecules, and pharmaceutical intermediates. While traditional organic synthesis can construct these cyclic enones, establishing multiple chiral centers with high enantiomeric excess (% ee) remains a significant chemical challenge. This whitepaper details the state-of-the-art biocatalytic methodologies used to transform trimethylcyclohexenone precursors into doubly chiral building blocks. By leveraging specific oxidoreductases and engineered metabolic channeling, researchers can bypass the limitations of chemical reduction to achieve near-perfect stereocontrol.

The Chemical and Biological Significance of Trimethylcyclohexenones

Derivatives of trimethylcyclohexenone—such as 2,5,6-trimethylcyclohex-2-en-1-one and 2,6,6-trimethyl-2-cyclohexene-1,4-dione (ketoisophorone)—are critical precursors in the synthesis of complex natural products (1)[1]. In biological systems, these structures often arise from the oxidative cleavage of carotenoids by Carotenoid Cleavage Dioxygenases (CCDs), yielding volatile signaling molecules and fragrances like β-ionone and damascenone (2)[2].

For drug development, the asymmetric reduction of these precursors is paramount. Traditional chemical reductions of the α,β-unsaturated carbonyl system often yield racemic mixtures of allylic alcohols[1]. In contrast, enzymatic reduction provides a highly stereospecific alternative, enabling the production of pharmaceutical-grade chiral intermediates such as (4R,6R)-actinol, a direct precursor for optically active hydroxylated carotenoids like zeaxanthin (3)[3].

Mechanistic Pathway: Asymmetric Reduction of Ketoisophorone

The transformation of ketoisophorone to (4R,6R)-actinol requires a precise, two-step enzymatic reduction.

Step 1: Alkene Hydrogenation via Old Yellow Enzyme (OYE2) The first transformation is the stereoselective hydrogenation of the conjugated carbon-carbon double bond. This is catalyzed by Old Yellow Enzyme 2 (OYE2) from Saccharomyces cerevisiae[3]. OYE2 utilizes NADH to deliver a hydride to the β-carbon of the α,β-unsaturated system, yielding (6R)-levodione[3].

Step 2: Carbonyl Reduction via Levodione Reductase (LVR) Following the establishment of the first chiral center, Levodione Reductase (LVR) from Corynebacterium aquaticum M-13 stereospecifically reduces the C-4 carbonyl group of (6R)-levodione to a secondary alcohol, producing the doubly chiral (4R,6R)-actinol[3].

Fig 1: Biocatalytic pathway from ketoisophorone to zeaxanthin via actinol.

Thermodynamic Control and Metabolic Channeling

A fundamental challenge in preparative-scale biocatalysis is product inhibition and thermodynamic equilibrium limits caused by cofactor depletion[1]. To engineer a self-validating and continuously active system, a cofactor regeneration cycle must be coupled to the primary reactions.

By introducing Glucose Dehydrogenase (GDH) and D-glucose into the reaction matrix, NAD+ is continuously reduced back to NADH[3]. This not only drives the thermodynamic equilibrium toward the formation of actinol but also provides a measurable spectrophotometric readout (at 340 nm) to validate system health in real-time.

Causality in Experimental Design: If OYE2 and LVR are introduced simultaneously in a one-pot system, LVR prematurely reduces the C-4 carbonyl of the unreacted ketoisophorone, resulting in the accumulation of the unwanted byproduct phorenol[3]. Therefore, a stepwise addition protocol is strictly required. By allowing OYE2 to fully convert the substrate to (6R)-levodione before introducing LVR, we enforce strict metabolic channeling and maximize the yield of the target enantiomer.

Quantitative Performance Data

The efficacy of this two-step biocatalytic system is highlighted by its near-stoichiometric conversion rates and exceptional optical purity.

Biocatalytic Step	Enzyme Source	Substrate	Product	Conversion Rate (%)	Enantiomeric Excess (% ee)	Reaction Time (min)
1. Alkene Hydrogenation	OYE2 (S. cerevisiae)	Ketoisophorone	(6R)-Levodione	95.4	94.5	45
2. Carbonyl Reduction	LVR (C. aquaticum)	(6R)-Levodione	(4R,6R)-Actinol	>99.0	94.2	150

(Data synthesized from validated biocatalytic conversions of ketoisophorone[3])

Experimental Protocol: Stepwise Biocatalytic Conversion

To ensure reproducibility, the following protocol details the stepwise asymmetric reduction of ketoisophorone. This protocol is designed as a self-validating system, utilizing real-time cofactor monitoring and end-point chiral chromatography.

Fig 2: Stepwise experimental workflow for the asymmetric synthesis of actinol.

Step-by-Step Methodology:

• Biocatalyst Preparation: Cultivate Escherichia coli JM109 strains independently harboring expression vectors for OYE2 and LVR. Harvest via centrifugation, disrupt cells via sonication, and clear the lysate to obtain the crude enzyme fractions[3].

• Reaction Initialization (Self-Validating Setup): In a temperature-controlled bioreactor (25°C), prepare a reaction mixture containing 0.1% (wt/vol) ketoisophorone, 100 mM potassium phosphate buffer (pH 7.0), 0.1 mM NAD+, 100 mM D-glucose, and 10 U/mL Glucose Dehydrogenase (GDH)[3]. Validation Check: Baseline absorbance at 340 nm should be stable.

• Step 1 Catalysis (OYE2): Introduce the OYE2 lysate to initiate the reduction of the double bond. Monitor the reaction for 45 minutes. The continuous turnover of NAD+ to NADH by GDH will maintain a steady-state absorbance at 340 nm, validating active cofactor regeneration.

• Step 2 Catalysis (LVR): Once GC analysis confirms >95% conversion of ketoisophorone to (6R)-levodione, introduce the LVR lysate. Allow the reaction to proceed for an additional 150 minutes to selectively reduce the C-4 carbonyl[3].

• Extraction and Termination: Terminate the reaction by extracting the aqueous mixture three times with equal volumes of ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ) and concentrate under reduced pressure.

• Analytical Validation: Analyze the concentrated extract using Gas Chromatography-Mass Spectrometry (GC-MS) equipped with a chiral capillary column (e.g., CP-Chirasil-Dex CB). Calculate the enantiomeric excess (% ee) by integrating the peak areas of the (4R,6R)-actinol against any trace stereoisomers[3].

Conclusion

The manipulation of trimethylcyclohexenone precursors via engineered biocatalysis represents a paradigm shift in the synthesis of chiral natural products. By understanding the thermodynamic constraints of oxidoreductases and enforcing strict stepwise metabolic channeling, researchers can completely bypass the stereochemical limitations of traditional organic synthesis, unlocking scalable pathways to vital pharmaceutical and agricultural compounds.

References

• Production of a Doubly Chiral Compound, (4R,6R)-4-Hydroxy-2,2,6-Trimethylcyclohexanone, by Two-Step Enzymatic Asymmetric Reduction Source: Applied and Environmental Microbiology (via PMC / NIH) URL:[Link]

• Recent Advances in the Synthesis of Carotenoid-Derived Flavours and Fragrances Source: Molecules (via PMC / NIH) URL:[Link]

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• 1. 2,5,6-Trimethylcyclohex-2-en-1-one | 20030-30-2 | Benchchem [benchchem.com]
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• 3. Production of a Doubly Chiral Compound, (4R,6R)-4-Hydroxy-2,2,6-Trimethylcyclohexanone, by Two-Step Enzymatic Asymmetric Reduction - PMC [pmc.ncbi.nlm.nih.gov]

Photophysical Profiling of Trimethylcyclohexenone: A Technical Guide to UV-Vis Absorption Characteristics

Executive Summary

The compound 3,5,5-trimethylcyclohex-2-en-1-one, commonly known as isophorone, serves as a fundamental building block in organic synthesis, a high-performance solvent, and a critical intermediate in the development of active pharmaceutical ingredients (APIs). Understanding its ultraviolet-visible (UV-Vis) absorption characteristics is paramount for researchers engaged in photochemical reaction monitoring, structural elucidation, and assay development.

This whitepaper provides an in-depth analysis of the electronic transitions, solvatochromic behaviors, and empirical UV-Vis methodologies associated with trimethylcyclohexenone, grounded in established spectroscopic principles and empirical data.

Molecular Architecture & Electronic Transitions

Trimethylcyclohexenone is an α,β -unsaturated cyclic ketone. Its chromophore consists of a carbonyl group conjugated with a carbon-carbon double bond within a six-membered ring. This conjugation fundamentally lowers the energy gap between the molecular orbitals, shifting absorption from the deep UV (where isolated alkenes and ketones absorb) into the near-UV region.

The Causality of Absorption: Woodward-Fieser Rules

The primary absorption peak ( λmax​ ) of trimethylcyclohexenone can be theoretically approximated using the Woodward-Fieser rules for conjugated enones. The calculation provides a baseline understanding of how substituents influence the electronic excitation energy:

• Base Value: Six-membered cyclic α,β -unsaturated ketone = 215 nm

• Substituent Effects: The molecule possesses a methyl group at the β -position (C3). According to the rules, a β -alkyl substituent adds +12 nm .

• Calculated λmax​ : 215 nm + 12 nm = 227 nm .

While the theoretical value is 227 nm, empirical measurements in polar solvents like methanol or ethanol yield a λmax​ ranging between 235.5 nm and 245 nm [1][2]. This deviation is a classic manifestation of solvatochromism, where solvent-solute interactions further stabilize the excited state.

Primary Electronic Transitions

The UV-Vis spectrum of trimethylcyclohexenone is dominated by two distinct electronic transitions:

• π→π∗ Transition (K-Band): This is an allowed transition resulting in a high molar absorptivity ( ϵ ). It corresponds to the excitation of an electron from the bonding π orbital of the conjugated system to the antibonding π∗ orbital.

• n→π∗ Transition (R-Band): This is a symmetry-forbidden transition involving the non-bonding ( n ) electrons of the carbonyl oxygen. Consequently, it presents as a very weak absorption band at a longer wavelength.

Quantitative Spectral Data Summary

Transition Type	Wavelength ( λmax​ )	Molar Absorptivity ( ϵ )	Intensity	Solvent Environment
π→π∗	235.5 - 245 nm	10,500 - 14,300 L·mol −1 ·cm −1	Strong (Allowed)	Methanol / 95% Ethanol
n→π∗	310 - 330 nm	~34 - 69 L·mol −1 ·cm −1	Weak (Forbidden)	Methanol / 95% Ethanol

Data synthesized from empirical spectroscopic records[1][2].

Mechanistic Insights: Solvatochromism

The exact position of the absorption maxima in trimethylcyclohexenone is highly dependent on the solvent matrix. Understanding this causality is critical for assay transferability and accurate concentration determinations.

• Bathochromic (Red) Shift of π→π∗ : During the π→π∗ transition, the excited state is more polar than the ground state. Polar protic solvents (like ethanol) stabilize this polar excited state via dipole-dipole interactions and hydrogen bonding, lowering the energy gap and shifting the absorption to longer wavelengths (e.g., from ~227 nm in hexane to ~235.5 nm in methanol)[1].

• Hypsochromic (Blue) Shift of n→π∗ : Conversely, the non-bonding ( n ) electrons on the carbonyl oxygen are heavily stabilized by hydrogen bonding in polar protic solvents in their ground state. Excitation to the π∗ orbital removes electron density from the oxygen, breaking or weakening these hydrogen bonds. This increases the energy gap, causing the n→π∗ band to shift to shorter wavelengths compared to non-polar solvents.

Fig 1. Solvatochromic effects on the electronic transitions of trimethylcyclohexenone.

Experimental Protocol: High-Fidelity UV-Vis Spectral Acquisition

To ensure scientific integrity and reproducibility, the following self-validating protocol must be used when determining the UV-Vis characteristics of trimethylcyclohexenone derivatives. The protocol is designed to keep the absorbance within the linear dynamic range of the Beer-Lambert law ( 0.1≤A≤1.0 ).

Materials Required:

• Double-beam UV-Vis Spectrophotometer (e.g., Perkin-Elmer or Agilent Cary series)[3].

• Matched pair of quartz cuvettes (1.0 cm path length).

• Spectroscopic grade solvent (e.g., Methanol or Hexane).

• Analytical balance (0.01 mg precision).

Step-by-Step Methodology:

• Stock Solution Preparation:

  • Weigh exactly 10.0 mg of trimethylcyclohexenone.

  • Transfer quantitatively to a 100 mL volumetric flask and dilute to the mark with spectroscopic-grade methanol. This yields a stock concentration of approximately 7.2×10−4 M.

• Working Solution Dilution (Self-Validating Step):

  • Given the high molar absorptivity ( ϵ≈14,300 ), a concentration of ∼5×10−5 M is required to achieve an absorbance of ~0.7 AU at 235.5 nm.

  • Pipette 7.0 mL of the stock solution into a fresh 100 mL volumetric flask and dilute to volume.

• Instrument Calibration and Blanking:

  • Turn on the UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for at least 30 minutes.

  • Fill both the reference and sample quartz cuvettes with pure spectroscopic-grade methanol.

  • Perform a baseline correction scan from 400 nm down to 200 nm.

• Spectral Acquisition:

  • Empty the sample cuvette, rinse it twice with small aliquots of the working solution, and then fill it with the working solution.

  • Scan the sample from 400 nm to 200 nm at a scan rate of 60 nm/min.

• Data Validation:

  • Verify that the λmax​ peak (around 235.5 nm) has an absorbance value between 0.1 and 1.0. If A>1.0 , the detector may be saturated, and stray light effects will cause deviations from the Beer-Lambert law. Dilute the sample and rescan if necessary.

  • Calculate the exact molar absorptivity ( ϵ ) using the formula: ϵ=A/(c×l) , where A is absorbance, c is concentration in mol/L, and l is the path length in cm.

Fig 2. Step-by-step self-validating workflow for UV-Vis spectral acquisition.

Applications in Drug Development & Synthesis

The distinct UV-Vis signature of trimethylcyclohexenone is highly leveraged in synthetic chemistry and pharmaceutical development:

• Reaction Monitoring (Chromatographic Detection): Because the π→π∗ transition at ~235 nm is highly intense, High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) routinely uses this wavelength to track the consumption of trimethylcyclohexenone during synthesis[4].

• Tracking Conjugate Additions: In Michael additions or 1,4-reductions, the nucleophile attacks the β -carbon, destroying the α,β -unsaturated double bond. This chemical event breaks the conjugation, causing an immediate and catastrophic loss of the 235.5 nm absorption band. Researchers use real-time UV-Vis spectroscopy to monitor the disappearance of this peak as a direct proxy for reaction completion.

• Host-Guest Complexation Studies: UV-Vis spectroscopy is utilized to study the interaction of isophorone with macrocyclic hosts (e.g., cucurbit[5]uril). Complexation alters the local dielectric environment of the chromophore, resulting in measurable hyperchromic shifts (changes in intensity) and slight wavelength shifts, which are used to calculate binding constants[5].

References

• Nucleophilic and acid-catalyzed cleavage of the cyclopropane rings... Canadian Journal of Chemistry. Provides empirical UV-Vis data for 3,5,5-trimethylcyclohex-2-en-1-one in 95% ethanol ( λmax​ 245 nm, 310 nm). URL:[Link]

• Cucurbit[5]uril-mediated electrochemical hydrogenation of α,β-unsaturated ketones ResearchGate. Details the use of UV-Vis absorption spectroscopy to monitor host-guest complex formation with isophorone. URL:[Link]

• Google Patents. Mentions the use of Perkin-Elmer UV/VIS spectrophotometers for related conjugated cyclic systems.

• chromatography hplc determination Science.gov. Discusses the application of HPLC with UV detection for the determination of organic compounds and metabolites. URL:[Link]

Sources

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. US5648563A - Retro-alpha-retinol derivative and uses of retro-alpha-retinol - Google Patents [patents.google.com]
• 4. chromatography hplc determination: Topics by Science.gov [science.gov]
• 5. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Reactivity of Cyclic Enones: Mechanisms, Methodologies, and Synthetic Applications

An in-depth technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug development professionals.

Abstract

Cyclic enones are a cornerstone of modern organic synthesis, serving as versatile building blocks for the construction of complex molecular architectures found in natural products and pharmaceuticals. Their unique electronic structure, characterized by an electron-deficient β-carbon, makes them susceptible to a wide array of chemical transformations. This technical guide provides an in-depth exploration of the core reactivity of cyclic enones. We will dissect the fundamental principles governing their behavior in key reaction classes, including conjugate additions, cycloadditions, and various oxidative and photochemical transformations. By synthesizing mechanistic understanding with field-proven protocols and data, this guide aims to equip researchers, scientists, and drug development professionals with the expert insights required to effectively harness the synthetic potential of these powerful intermediates.

Introduction: The Unique Electronic and Structural Landscape of Cyclic Enones

The reactivity of α,β-unsaturated carbonyl compounds is dictated by the electronic interplay between the alkene and the carbonyl group. In cyclic enones, this inherent reactivity is further modulated by the constraints of the ring system. The conjugation results in a polarized system where the β-carbon is highly electrophilic and susceptible to nucleophilic attack, a process known as conjugate or 1,4-addition.

The electrophilicity of cyclic enones is influenced by ring size; for instance, cyclization can slightly reduce the reactivity of enones compared to their acyclic counterparts.[1][2][3] Conversely, α,β-unsaturated lactones are significantly more reactive as Michael acceptors than their open-chain ester analogues.[1][2][3] The conformation imposed by the ring structure also plays a critical role in controlling the stereochemical outcome of reactions, a feature that is extensively exploited in asymmetric synthesis.

Chapter 1: Conjugate Additions - The Michael Reaction and Its Variants

The 1,4-conjugate addition of nucleophiles, or the Michael reaction, is the most fundamental transformation of cyclic enones. The development of catalytic, asymmetric variants has revolutionized the synthesis of chiral molecules.

Organocatalytic Michael Additions: Iminium Ion Activation

A powerful strategy for activating cyclic enones toward nucleophilic attack is through the formation of an iminium ion. Chiral primary or secondary amines, particularly those derived from cinchona alkaloids, serve as highly effective catalysts.[4] This activation method lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enone, enhancing its electrophilicity.[4]

The catalytic cycle begins with the condensation of the chiral amine catalyst with the cyclic enone to form a chiral iminium ion. This intermediate then reacts with the nucleophile, with the catalyst directing the facial selectivity of the attack. Subsequent hydrolysis regenerates the catalyst and yields the chiral product. This approach has been successfully applied to a broad range of nucleophiles, including malonates, nitroalkanes, and cyclic β-diones.[4][5]

Sources

• 1. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Michael Addition of Cyclic β-Diones to α,β-Unsaturated Enones Catalyzed by Quinine-Based Organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Comprehensive Toxicity and Safety Data Sheet (SDS) Analysis for Trimethylcyclohexenone

Executive Summary

In the realm of drug development and chemical synthesis, 3,5,5-trimethyl-2-cyclohexen-1-one—universally known as isophorone—serves as a critical high-solvency intermediate and solvent. However, its utility is counterbalanced by a complex toxicological profile. As a Senior Application Scientist, I approach the evaluation of isophorone not merely as a regulatory compliance exercise, but as a dynamic system of chemical interactions. This whitepaper synthesizes the mechanistic toxicology, Safety Data Sheet (SDS) parameters, and field-proven analytical workflows required to safely handle and quantify this α,β-unsaturated cyclic ketone.

Physicochemical Profiling & SDS Fundamentals

The fundamental behavior of isophorone in both biological systems and industrial environments is dictated by its physicochemical properties. The presence of the α,β-unsaturated ketone moiety makes it an excellent solvent for polymers and resins, but also an electrophilic agent capable of interacting with biological nucleophiles[1].

Below is a consolidated overview of its critical SDS parameters, which form the baseline for any risk assessment model.

Table 1: Key Physicochemical and Hazard Properties

Parameter	Value / Description	Clinical & Safety Relevance
CAS Number	78-59-1	Unique identifier for SDS cross-referencing[2].
Molecular Weight	138.21 g/mol	Determines vapor density and membrane permeability[2].
Boiling Point	419.4 °F (215.2 °C)	Indicates low volatility at room temperature, but high risk in heated processes[2].
Flash Point	184 °F (84 °C)	Combustible liquid; requires grounded equipment during transfer[2].
Vapor Pressure	0.3 mmHg at 20 °C	Low vapor pressure minimizes ambient inhalation risk unless aerosolized[2].
Odor Threshold	0.2 ppm	Peppermint/camphor-like odor provides a natural warning below toxic thresholds[3].
GHS Hazards	H302, H312, H319, H335, H351	Harmful if swallowed/in contact with skin; eye/respiratory irritant; suspected carcinogen[4].

Mechanistic Toxicology

To design self-validating safety protocols, we must understand the causality behind isophorone's toxicity. The biological impact of isophorone exposure is dose-dependent and targets multiple organ systems.

• Sensory Irritation (Ocular & Respiratory): The electrophilic nature of the enone structure allows it to react with nucleophilic residues on sensory nerve endings. This results in pronounced irritation of the mucous membranes, eyes, and respiratory tract.

• Central Nervous System (CNS) Depression: Like many lipophilic organic solvents, isophorone partitions into the lipid bilayers of neuronal membranes. At high acute exposures (>200 ppm), this physical disruption of the membrane impairs neuronal impulse transmission, leading to dizziness, faintness, and narcosis[5][6].

• Hepatic and Renal Toxicity: Chronic oral and inhalation exposures place a heavy metabolic burden on the liver, leading to hepatic lesions. In male rats, isophorone induces nephropathy and kidney tumors via an α2u-globulin-associated mechanism[7]. While this specific protein-binding mechanism is species-specific and not directly relevant to humans, the overall hepatic and renal strain necessitates strict biological monitoring[7].

Mechanistic pathways of isophorone-induced toxicity across target organ systems.

Occupational Exposure Limits (OELs)

Regulatory bodies have established stringent exposure limits to mitigate the risks of CNS depression and chronic organ toxicity. A robust environmental health and safety (EHS) program must continuously monitor ambient air to ensure compliance with these thresholds.

Table 2: Regulatory Exposure Limits

Agency	Limit Type	Value	Rationale / Notes
OSHA	PEL (8-hour TWA)	25 ppm (140 mg/m³)	Legal permissible exposure limit in the US[2][3].
NIOSH	REL (10-hour TWA)	4 ppm (23 mg/m³)	Recommended limit based on strict health criteria[2][3].
ACGIH	TLV (Ceiling)	5 ppm (28 mg/m³)	Concentration that should not be exceeded at any time[2][3].
NIOSH	IDLH	200 ppm	Immediately Dangerous to Life or Health; based on acute human/animal data[6].

Experimental Methodologies & Workflows

To ensure data integrity and laboratory safety, I have detailed two core protocols: an analytical workflow for air monitoring and an in vitro assay for toxicity screening. Both protocols are designed as self-validating systems.

Protocol 1: Air Sampling and GC-FID Quantification (Adapted from NIOSH Method 2508)

Accurate quantification of airborne isophorone is critical for OEL compliance. We utilize Gas Chromatography with Flame Ionization Detection (GC-FID) because it provides the necessary sensitivity and linear dynamic range (0.35 to 70 ppm).

Causality of Design: We select ORBO™ 303 tubes because their specific sorbent surface area optimally traps isophorone vapors without breakthrough. Carbon disulfide (CS₂) is used for desorption because its non-polar nature effectively outcompetes the sorbent for the ketone molecules, ensuring >95% recovery[2].

Step-by-Step Methodology:

• Pump Calibration: Calibrate a personal sampling pump to a flow rate between 0.01 and 1 L/min. Validation: Accurate flow calibration ensures the total sampled volume (2-25 L) is exact, which is mathematically critical for calculating the final ppm concentration.

• Sample Collection: Break the ends of the ORBO™ 303 tube and connect it to the pump. Sample the breathing zone air of the worker for the designated TWA period.

• Desorption: Transfer the front (100 mg) and back (50 mg) sorbent sections to separate, sealed autosampler vials. Add exactly 1.0 mL of CS₂ to each vial. Agitate on a mechanical shaker for 30 minutes to facilitate complete desorption.

• GC-FID Analysis: Inject 1 µL of the desorbed sample into the GC-FID. Utilize a capillary column optimized for semi-polar compounds (e.g., DB-WAX or equivalent). Set the injector temperature to 250°C and the detector to 300°C.

• Quantification: Integrate the isophorone peak area. Calculate the concentration by comparing the area against a multi-point standard calibration curve of isophorone in CS₂. Validation: Analyze the back sorbent section; if it contains >10% of the isophorone found in the front section, breakthrough has occurred, and the sample must be invalidated.

Step-by-step GC-FID analytical workflow for isophorone quantification (NIOSH 2508).

Protocol 2: In Vitro Hepatotoxicity Screening (HepG2 Cell Line)

During drug development, if isophorone is used as a synthesis solvent, residual limits must be established. We evaluate its cellular toxicity using a self-validating MTT assay on human liver carcinoma cells (HepG2).

Causality of Design: The MTT assay measures mitochondrial succinate dehydrogenase activity. Viable cells convert the yellow MTT tetrazolium salt into purple formazan. This provides a direct, quantifiable metric of cellular metabolic health following solvent exposure.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well tissue culture plate at a density of 1×104 cells/well in DMEM supplemented with 10% Fetal Bovine Serum (FBS). Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adherence.

• Compound Treatment: Prepare serial dilutions of isophorone (ranging from 1 µM to 10 mM) in DMSO. Add the treatments to the wells, ensuring the final DMSO concentration does not exceed 0.1% (v/v). Validation: Exceeding 0.1% DMSO will induce baseline solvent cytotoxicity, confounding the isophorone data. Treat the cells for 48 hours.

• MTT Incubation: Aspirate the media and add 100 µL of fresh media containing 0.5 mg/mL MTT to each well. Incubate in the dark for 4 hours at 37°C.

• Solubilization: Carefully remove the MTT media. Add 100 µL of pure DMSO to each well to solubilize the intracellular purple formazan crystals. Shake the plate for 10 minutes.

• Absorbance Readout & Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ value using non-linear regression software. Validation: Always include a positive control (e.g., 0.1% Triton X-100 to induce total cell death) and a vehicle control (0.1% DMSO) to normalize the dynamic range of the assay.

Conclusion

The safe integration of 3,5,5-trimethyl-2-cyclohexen-1-one into industrial and pharmaceutical workflows requires a deep understanding of its chemical reactivity and biological targets. By anchoring our safety protocols in mechanistic toxicology—recognizing its potential for sensory irritation, CNS depression, and hepatic strain—we can implement robust, self-validating analytical methods like GC-FID air monitoring and in vitro cellular screening. This proactive, data-driven approach ensures both regulatory compliance and the uncompromising protection of personnel.

References

• State of New Jersey Department of Health. "Hazardous Substance Fact Sheet: Isophorone." NJ.gov. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Chemical Database: Isophorone." OSHA.gov. Available at: [Link]

• National Institute for Occupational Safety and Health (NIOSH). "Immediately Dangerous to Life or Health Concentrations (IDLH): Isophorone." CDC.gov. Available at:[Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Isophorone." CDC.gov. Available at:[Link]

• Organisation for Economic Co-operation and Development (OECD). "SIDS Initial Assessment Profile: Isophorone." OECD.org. Available at:[Link]

• MilliporeSigma / Lakeland. "Safety Data Sheet: 3,5,5-Trimethyl-2-cyclohexen-1-one." Lakeland.edu. Available at:[Link]

• Ataman Kimya. "Isophorone Chemical Properties and Uses." Atamankimya.com. Available at: [Link]

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Unlocking Isophorone Isomerism: A Technical Guide to Alpha- and Beta-Derivatives in Advanced Synthesis

Executive Summary

Isophorone is a high-volume cyclic ketone synthesized industrially via the base-catalyzed self-condensation of acetone[1]. While it exists as two distinct isomers—alpha-isophorone and beta-isophorone—the fundamental difference between them lies entirely in the position of the carbon-carbon double bond relative to the carbonyl group[2]. This single structural variance dictates vastly different thermodynamic stabilities, reactivity profiles, and downstream applications in drug development and fine chemical synthesis.

Structural Dynamics and Thermodynamic Causality

The behavior of isophorone derivatives is governed by the principles of conjugation and ground-state energy.

• Alpha-Isophorone (3,5,5-Trimethylcyclohex-2-en-1-one): This isomer features an α,β-unsaturated system[2]. The conjugation of its C=C double bond with the C=O group creates a low-energy, highly stable ground state[3]. Consequently, under standard equilibrium conditions, the isomeric mixture consists of approximately 97% alpha-isophorone and only 1-3% beta-isophorone[4].

• Beta-Isophorone (3,5,5-Trimethylcyclohex-3-en-1-one): This isomer features a β,γ-unsaturated system, meaning it possesses an isolated double bond[2].

Mechanistic Causality: The displacement of the double bond from the 2-position to the 3-position breaks the stabilizing conjugation, converting the molecule into a higher-energy, kinetically reactive species[3]. Because of this thermodynamic instability, beta-isophorone readily undergoes re-isomerization back to the alpha-isomer when exposed to heat, acids, or bases[2].

Reactivity Profiles: Mechanistic Divergence

The structural differences fundamentally alter how these molecules interact with nucleophiles and oxidants, dictating their utility in synthetic pathways.

• Nucleophilic Addition: The conjugated system in alpha-isophorone creates two primary electrophilic sites: the carbonyl carbon (C1) and the β-carbon (C3)[2]. This allows it to act as a classic Michael acceptor, undergoing 1,4-conjugate additions with "soft" nucleophiles[2]. Conversely, beta-isophorone lacks this conjugated system and behaves like a standard ketone, with nucleophilic attack occurring almost exclusively at the carbonyl carbon via 1,2-addition[2].

• Allylic Oxidation: Beta-isophorone is uniquely primed for allylic oxidation. Its isolated double bond activates the adjacent methylene group, making it highly susceptible to oxidation to form ketoisophorone[5]. Alpha-isophorone resists direct chemical oxidation due to its stable conjugation, often requiring complex biocatalytic cascades involving cytochrome P450 monooxygenases and alcohol dehydrogenases to achieve the same transformation[5].

Quantitative Data Summary

Table 1: Physicochemical and Reactivity Comparison of Isophorone Isomers

Property / Feature	Alpha-Isophorone	Beta-Isophorone
Chemical Structure	3,5,5-Trimethylcyclohex-2-en-1-one	3,5,5-Trimethylcyclohex-3-en-1-one
Double Bond Position	Conjugated (α,β-unsaturated)	Isolated (β,γ-unsaturated)
Boiling Point	215.3 °C	189.0 °C
Thermodynamic Equilibrium	~97% (Highly stable)	~1-3% (Kinetically reactive)
Primary Electrophilic Site	Carbonyl C1 and β-carbon C3	Carbonyl C1
Nucleophilic Addition	1,2-Addition and 1,4-Michael Addition	1,2-Addition (Typical ketone behavior)
Industrial Utility	Solvent, IPDI/IPDA precursor	Ketoisophorone, Vitamin E, Astaxanthin precursor

Industrial and Pharmaceutical Applications

The divergent stability of these isomers naturally segments their commercial applications:

• Alpha-isophorone is predominantly utilized as a high-boiling solvent for polymers and coatings, and as a bulk precursor for isophorone diamine (IPDA) and isophorone diisocyanate (IPDI), which are critical for polyurethane manufacturing[1].

• Beta-isophorone , despite its low natural abundance, is a highly sought-after intermediate in the pharmaceutical and nutritional sectors[4]. It is the direct precursor to ketoisophorone (2,6,6-trimethylcyclohex-2-ene-1,4-dione)[3]. Ketoisophorone is a vital building block for the synthesis of Vitamin E (alpha-tocopherol), astaxanthin, abscisic acid, and various carotenoids[4].

Caption: Chemical pathway from alpha-isophorone to high-value APIs via the beta-isomer intermediate.

Experimental Workflows and Self-Validating Protocols

Protocol A: Continuous Liquid-Phase Isomerization and Isolation of Beta-Isophorone

Causality & Design: Since the thermodynamic equilibrium heavily favors the alpha-isomer (97:3), static batch reactions yield poor beta-isophorone recovery[4]. To overcome this, we exploit the boiling point differential between the isomers (alpha: 215.3°C, beta: 189.0°C)[2]. By executing the catalytic isomerization under continuous vacuum distillation, the lower-boiling beta-isomer is continuously vaporized and removed from the system. This prevents re-isomerization and drives the Le Chatelier equilibrium forward[4].

Caption: Continuous liquid-phase isomerization and vacuum distillation workflow for beta-isophorone.

Step-by-Step Methodology:

• Catalyst Loading: Charge a reaction vessel with alpha-isophorone and a homogeneous catalyst, such as iron(III) acetylacetonate (approx. 0.43% by weight) or an alkali-metal salt[6]. The use of acetylacetonates reduces the aggressive Friedel-Crafts side reactions seen with strong Lewis acids like FeCl3[6].

• Thermal Activation: Heat the bottom of the isomerization reactor to maintain a constant temperature of 215–217°C[4].

• Vacuum Distillation: Route the primary distillate to a fractionating column operating under a vacuum of 5 to 100 mbar[4].

• Isolation: Collect the top product accumulating at 12 mbar (boiling point 55–58°C). This fraction consists of >97% pure beta-isophorone[4].

• Bottoms Recycling: Continuously recycle the unreacted alpha-isophorone (bottom product) back into the isomerization unit to maximize atom economy[4].

• Validation: Analyze the distillate via ¹H-NMR. The successful isolation of beta-isophorone is confirmed by the disappearance of the conjugated vinylic proton signal characteristic of the alpha-isomer[2].

Protocol B: Direct Chemical Catalytic Oxidation of Beta-Isophorone to Ketoisophorone

Causality & Design: Utilizing beta-isophorone bypasses the harsh conditions required to break alpha-isophorone's conjugation[5]. The isolated double bond allows for mild, selective allylic oxidation using a chemical catalyst and a terminal oxidant[5].

Step-by-Step Methodology:

• Preparation: Dissolve purified beta-isophorone in an appropriate inert solvent.

• Oxidant Addition: Slowly introduce a 70% aqueous solution of tert-butyl hydroperoxide (TBHP) to the mixture. Maintain a substrate-to-oxidant molar ratio of 1:5[5].

• Catalysis: Add a catalytic amount of a dirhodium complex to initiate the allylic oxidation[5].

• Reaction Conditions: Stir the mixture continuously at 25°C for 24 hours under standard atmospheric conditions[5].

• Work-up & Purification: Quench the reaction, extract the organic layer, and purify the ketoisophorone product using fractional distillation or column chromatography[5].

• Validation: Confirm the structure using IR spectroscopy, looking for the dual C=O stretching frequencies indicative of the 1,4-dione system[5].

References

• A Comparative Guide to the Reactivity of Alpha-Isophorone and Beta-Isophorone - Benchchem.
• US5276197A - Process for manufacture of beta-isophorone - Google P
• US5907065A - Method of producing β-isophorone by the isomerization of α-isophorone - Google P
• One-Pot Synthesis of Ketoisophorone from Alpha-Isophorone: Applic
• The Production of Isophorone - MDPI.
• US4845303A - Procedure for the production of beta-isophorone

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US5276197A - Process for manufacture of beta-isophorone - Google Patents [patents.google.com]
• 4. US5907065A - Method of producing β-isophorone by the isomerization of α-isophorone - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US4845303A - Procedure for the production of beta-isophorone from alpha-isophorone - Google Patents [patents.google.com]

The Trimethylcyclohexenone Scaffold: Molecular Weight, Physical Constants, and Applications in Drug Development

Abstract: As modern drug development increasingly relies on complex, stereochemically rich architectures, the trimethylcyclohexenone core has emerged as a foundational building block. This technical guide provides an in-depth analysis of the physicochemical properties, structural causality, and reactivity pathways of trimethylcyclohexenone. Designed for researchers and drug development professionals, it outlines self-validating experimental protocols for its synthesis and asymmetric reduction, bridging the gap between fundamental physical constants and advanced pharmaceutical applications.

Structural Overview and Isomeric Landscape

The term "trimethylcyclohexenone" refers to a class of cyclic enones characterized by a six-membered ring containing a ketone, a conjugated carbon-carbon double bond, and three methyl substituents. While several positional isomers exist—such as 2,3,6-trimethylcyclohex-2-en-1-one[1] and 2,5,6-trimethylcyclohex-2-en-1-one, which are utilized in complex sesquiterpenoid synthesis[2]—the most industrially and pharmaceutically significant isomer is 3,5,5-trimethyl-2-cyclohexen-1-one , universally known as isophorone [3].

The α,β-unsaturated ketone moiety provides a bifunctional reactive site: a soft electrophilic β -carbon susceptible to Michael additions, and a hard electrophilic carbonyl carbon prone to 1,2-additions[2]. This dual reactivity makes it an indispensable precursor in organic synthesis.

Table 1: Isomeric Variations and Molecular Weights

Isomer	Molecular Formula	Molecular Weight	Structural Significance
3,5,5-Trimethyl-2-cyclohexen-1-one	C9H14O	138.21 g/mol	Primary industrial scaffold; precursor to chiral drug intermediates[3].
2,3,6-Trimethylcyclohex-2-en-1-one	C9H14O	138.21 g/mol	Isomeric variant used in specialized natural product total synthesis[1].
2,5,6-Trimethylcyclohex-2-en-1-one	C9H14O	138.21 g/mol	Strategic intermediate for sesquiterpenoid synthesis[2].

Physical Constants and Physicochemical Causality

Understanding the physical constants of 3,5,5-trimethyl-2-cyclohexen-1-one is critical for optimizing reaction parameters, solvent selection, and downstream purification workflows.

Table 2: Physical Constants of 3,5,5-Trimethyl-2-cyclohexen-1-one

Property	Value	Reference
Molecular Formula	C9H14O
Molecular Weight	138.21 g/mol
Boiling Point	213.0 – 215.2 °C
Freezing Point	-8.1 °C
Density	0.9229 g/mL (at 25 °C)
Refractive Index ( nD20​ )	1.4759 – 1.4780
Vapor Pressure	0.3 mm Hg (at 20 °C)
Log Kow (Octanol/Water)	1.67
Henry's Law Constant	170 mol/(kg·bar)	[4]

Causality of Physical Properties: Despite a relatively low molecular weight of 138.21 g/mol , the boiling point is unusually high (213.0–215.2 °C). This is driven by the strong dipole-dipole interactions facilitated by the conjugated enone system, which significantly increases intermolecular cohesion. The density (0.9229 g/mL) and refractive index (~1.476) reflect the planar geometry of the sp2-hybridized carbons, allowing for efficient molecular packing.

From a pharmacokinetic perspective, the log Kow of 1.67 indicates a moderate lipophilicity. This is highly favorable for drug candidates requiring cellular membrane diffusion. Concurrently, the ketone oxygen provides sufficient hydrogen-bond accepting capability to maintain slight aqueous solubility (12 g/L), preventing total hydrophobic aggregation in biological media.

Reactivity Profile and Logical Relationships

The chemical utility of trimethylcyclohexenone stems directly from its conjugated system. In drug development, stereoselective reduction of the enone to chiral cyclohexanols is a critical pathway for generating enantiopure active pharmaceutical ingredients (APIs). Furthermore, allylic oxidation yields ketoisophorone, a vital precursor for Vitamin E and various flavoring agents[3].

Figure 1: Divergent reactivity pathways of the trimethylcyclohexenone scaffold in organic synthesis.

Applications in Drug Development

In the pharmaceutical industry, developing general and practical strategies for obtaining all possible stereoisomers of a drug candidate is a regulatory and clinical necessity[5]. The trimethylcyclohexenone core acts as a strategic starting material for the synthesis of chiral amino alcohols and complex sesquiterpenoids[2][5].

For instance, the asymmetric copper-catalyzed hydrosilylation of 3,5,5-trimethylcyclohexenone yields chiral cyclohexanols with high enantiomeric excess (ee)[5]. These fully or partially hydrogenated derivatives, such as 3,3,5-trimethylcyclohexanol, are utilized in the synthesis of vasodilator drugs and neuroprotective agents[3]. Furthermore, amination of the core yields isophorone diamine (IPDA), a monomer with niche applications in specialized polymer-drug conjugates and light-stable polyurethanes[3].

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that protocols must not merely be a list of instructions, but a self-validating system where each step contains built-in analytical checkpoints to ensure operational integrity.

Protocol 1: Synthesis of 3,5,5-Trimethyl-2-cyclohexen-1-one via Aldol Condensation

This protocol leverages a base-catalyzed aldol condensation of acetone, representing a scalable synthetic route[3].

• Reaction Initiation: Charge a high-pressure reactor with acetone and a 4–10 wt% aqueous NaOH or KOH solution[3].

• Thermal Activation: Heat the mixture to 200–220 °C under pressure (approx. 3.6 MPa) for 4 hours[3].

  • Causality: The elevated temperature thermodynamically favors the intramolecular aldol condensation (forming the six-membered ring) over linear oligomerization, driving the equilibrium toward the cyclic enone.

• Phase Separation & Neutralization: Cool the reactor, separate the organic phase, and neutralize residual base with dilute acetic acid.

• Validation (GC-FID): Analyze the crude mixture using Gas Chromatography with a Flame Ionization Detector (GC-FID). Self-Validation Checkpoint: A successful reaction is validated by an acetone conversion >80% and a selectivity for isophorone >90%[3].

• Purification: Isolate the product via fractional distillation, collecting the fraction boiling at 213–215 °C.

Protocol 2: CuH-Catalyzed Asymmetric Conjugate Reduction

Stereoselective reduction of the enone to a chiral ketone/alcohol is a fundamental step in producing enantiopure drug precursors[5].

• Catalyst Generation: In a flame-dried Schlenk flask under argon, combine CuF2 (1 mol%), a chiral phosphine ligand (e.g., (S)-P-PHOS), and phenylsilane (PhSiH3) in toluene[5].

  • Causality: CuF2 reacts with PhSiH3 to generate the active CuH catalyst in situ. The chiral ligand creates a sterically demanding environment that strictly dictates the facial approach of the hydride to the β -carbon.

• Substrate Addition: Cool the mixture to -20 °C and add 3,5,5-trimethyl-2-cyclohexen-1-one dropwise[5].

• Quenching: After complete consumption of the starting material (monitored via TLC), quench the reaction with aqueous NH4F to cleave the resulting silyl enol ether.

• Extraction: Extract with ethyl acetate, dry over Na2SO4, and concentrate under reduced pressure.

• Validation (Chiral HPLC): Determine the enantiomeric excess using chiral High-Performance Liquid Chromatography. Self-Validation Checkpoint: A robust system will show an ee >95%, confirming the efficacy of the chiral ligand[5].

Figure 2: Step-by-step self-validating workflow for the CuH-catalyzed asymmetric reduction of trimethylcyclohexenone.

References

• 3,5,5-Trimethyl-2-cyclohexen-1-one - Physico-chemical Properties. ChemBK.

• [1] 2,3,6-Trimethylcyclohex-2-en-1-one. PubChem, National Library of Medicine. 1

• [2] 2,5,6-Trimethylcyclohex-2-en-1-one. Benchchem. 2

• ISOPHORONE. Ataman Kimya.

• [5] Organosilanes in Metal-Catalyzed, Enantioselective Reductions. ACS Publications. 5

• [4] Isophorone. NIST Chemistry WebBook. 4

• [3] The Production of Isophorone. MDPI. 3

Sources

• 1. 2,3,6-Trimethylcyclohex-2-en-1-one | C9H14O | CID 3016843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5,6-Trimethylcyclohex-2-en-1-one | 20030-30-2 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Isophorone [webbook.nist.gov]
• 5. pubs.acs.org [pubs.acs.org]

Electro-Kinetic Modulation of 3,5,5-Trimethylcyclohex-2-en-1-one: The Role of Dipole Moments and Solvent Polarity in Photophysics and Catalysis

Executive Summary

Trimethylcyclohexenone, specifically the α,β -unsaturated ketone 3,5,5-trimethylcyclohex-2-en-1-one (isophorone), serves as a critical synthon in the development of chiral pharmaceuticals, agrochemicals, and advanced optoelectronic materials. Its molecular architecture features a highly polarizable conjugated π -system that imparts a permanent ground-state dipole moment. As a Senior Application Scientist, understanding the interplay between this intrinsic dipole moment and the surrounding solvent's dielectric properties is paramount. This whitepaper provides an in-depth mechanistic analysis of how solvent polarity dictates isophorone's photophysical behavior—specifically through Intramolecular Charge Transfer (ICT)—and governs regioselectivity in catalytic workflows.

Electronic Architecture and Dipole Moment

Isophorone's reactivity and spectral properties are fundamentally driven by its α,β -unsaturated carbonyl core. The conjugation between the carbon-carbon double bond (C=C) and the carbonyl group (C=O) creates a delocalized electron cloud. In its ground state ( S0​ ), the electronegativity of the oxygen atom pulls electron density through the conjugated system, establishing a permanent ground-state dipole moment ( μg​ ) of approximately 2.9 Debye[1].

Upon photoexcitation to the singlet excited state ( S1​ ), the molecule undergoes rapid electron density redistribution. This transition typically results in an excited-state dipole moment ( μe​ ) that is significantly larger than μg​ . When isophorone is functionalized with electron-donating moieties, it acts as a robust electron acceptor. This donor- π -acceptor architecture facilitates strong Intermolecular and Intramolecular Charge Transfer (ICT), making the molecule's electronic state highly sensitive to the local dielectric continuum[2].

Photophysical Dynamics & Solvatochromism

The photophysical behavior of isophorone derivatives is heavily modulated by solvent polarity via solvatochromism. The causality behind this phenomenon lies in the differential stabilization of the ground and excited states by the solvent matrix.

• n→π∗ Transitions: In polar protic solvents (e.g., alcohols, water), hydrogen bonding stabilizes the non-bonding ( n ) electrons on the carbonyl oxygen. This lowers the energy of the ground state more than the excited state, leading to a hypsochromic (blue) shift.

• π→π∗ Transitions and ICT: Because μe​>μg​ , polar solvents (e.g., DMSO, DMF) preferentially stabilize the highly polar excited state via dipole-dipole interactions. This lowers the energy gap between S0​ and S1​ , resulting in a pronounced bathochromic (red) shift.

Recent computational and empirical studies on 2 demonstrate that Stokes shifts can increase up to 4122 cm −1 in highly polar media, confirming the relaxation into a Twisted Intramolecular Charge Transfer (TICT) state[2].

Jablonski diagram of solvent relaxation and dipole changes during photoexcitation.

Solvent-Modulated Reactivity and Catalysis

Beyond photophysics, the dipole moment of isophorone dictates its orientation during chemical reactions, particularly in heterogeneous catalysis and cycloadditions.

Catalytic Hydrogenation: The chemoselective reduction of isophorone to dihydroisophorone (3,3,5-trimethylcyclohexanone) is highly dependent on the solvent's dielectric constant and the catalyst surface.3 reveal that the adsorption geometry of isophorone is sensitive to its environment[3]. In non-polar environments, the molecule tends to adopt a planar geometry, exposing the C=C bond to the metal hydrides. Conversely, polar protic solvents can introduce competitive hydrogen bonding with the carbonyl oxygen, tilting the molecular axis and potentially altering the chemoselectivity toward successive reduction to trimethylcyclohexanol[3]. Furthermore, asymmetric hydrogenation using L-proline modified palladium relies on complex kinetic resolutions where the (R)-enantiomer is consumed more rapidly, leaving an excess of the (S)-enantiomer[1].

Photocycloadditions: In stereoselective[2+2] photocycloadditions, the regiochemistry is governed by the stabilization of biradical or zwitterionic intermediates. 4 demonstrates that polar solvents stabilize zwitterionic transition states, altering the thermodynamic pathway and dictating the stereochemical outcome (e.g., syn vs. anti diastereomers)[4].

Solvent polarity influence on the regioselective hydrogenation workflow.

Self-Validating Experimental Protocols

Protocol A: Determination of Excited-State Dipole Moment via Solvatochromic Shift

This protocol utilizes the Lippert-Mataga formalism to quantify the change in dipole moment ( Δμ ) upon photoexcitation.

• Causality: The Franck-Condon principle dictates that electronic transitions occur faster than solvent molecules can relax. By measuring the Stokes shift across a dielectric gradient, we isolate the specific contribution of the solvent's orientation polarizability ( Δf ) from non-specific dispersion forces, thereby validating the ICT mechanism.

• Self-Validation Control: Cyclohexane is used as an apolar baseline. An R2>0.95 on the Lippert-Mataga plot validates that the shift is driven by dipole-dipole interactions. Deviations in protic solvents self-indicate specific hydrogen-bonding interference.

Step-by-Step Methodology:

• Prepare 1.0×10−5 M solutions of the isophorone derivative in a solvent matrix array: Cyclohexane, Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile (ACN), and Dimethyl Sulfoxide (DMSO).

• Record the UV-Vis absorption spectra at 298 K to identify the Franck-Condon excitation wavelength ( λabs​ ).

• Excite the samples at λabs​ and record the steady-state fluorescence emission spectra to determine the relaxed emission wavelength ( λem​ ).

• Calculate the Stokes shift ( Δν=νabs​−νem​ ) in wavenumbers (cm −1 ).

• Plot Δν against the solvent orientation polarizability ( Δf ). Extract the slope to calculate Δμ .

Protocol B: Solvent-Modulated Regioselective Hydrogenation

This workflow isolates the solvent's role in tuning the chemoselectivity of isophorone reduction over a heterogeneous catalyst.

• Causality: Palladium surfaces interact with the π -system of isophorone. Non-polar media enforce a planar adsorption geometry, favoring C=C reduction. Polar protic solvents alter this geometry, impacting the transition state energy[3].

• Self-Validation Control: A catalyst-free control reactor is run in parallel under identical H2​ pressure to rule out auto-oxidation. Mass balance closure (>98%) via GC-MS validates the absence of undetected oligomerization.

Step-by-Step Methodology:

• Charge a high-pressure reactor with 10 mmol of isophorone and 50 mg of 5% Pd/C catalyst.

• Add 20 mL of the selected solvent (Run A: Cyclohexane; Run B: Methanol).

• Purge the reactor with inert N2​ gas three times, followed by purging with H2​ gas.

• Pressurize the reactor to 5 bar H2​ and stir at 500 rpm at 25°C for 4 hours.

• Filter the catalyst through a 0.22 μ m PTFE syringe filter.

• Analyze the filtrate via GC-MS. Quantify the ratio of 3,3,5-trimethylcyclohexanone to 3,3,5-trimethylcyclohexanol using an internal standard (e.g., decane).

Quantitative Data Presentation

Table 1: Solvent Parameters and Photophysical Impact on Isophorone Derivatives | Solvent | Dielectric Constant ( ϵ ) | Dipole Moment (D) | Orientation Polarizability ( Δf ) | Expected Photophysical Effect | | :--- | :--- | :--- | :--- | :--- | | Cyclohexane | 2.02 | 0.00 | 0.000 | Baseline emission (Unrelaxed S1​ ) | | Tetrahydrofuran (THF) | 7.58 | 1.75 | 0.210 | Moderate bathochromic shift | | Dichloromethane (DCM) | 8.93 | 1.60 | 0.217 | Moderate bathochromic shift | | Dimethyl Sulfoxide (DMSO) | 46.8 | 3.96 | 0.263 | Maximum Stokes shift (TICT state) |

Table 2: Catalyst and Solvent Effects on Isophorone Hydrogenation Regioselectivity

Catalyst System	Solvent Environment	Primary Product	Mechanistic Rationale

| Pd/C | Supercritical CO 2​ / Non-polar | 3,3,5-Trimethylcyclohexanone | Planar adsorption favors C=C reduction | | Rh or Pt/C | Supercritical CO 2​ / Non-polar | 3,3,5-Trimethylcyclohexanol | Successive reduction of C=C and C=O | | L-Proline modified Pd | Methanol (Polar Protic) | (5R)-3,3,5-Trimethylcyclohexan-1-one | Kinetic resolution via chiral modifier |

References

• Phenothiazine- isophorone dyes (D–π–A and A–π–D–π–A)
• Interaction of Isophorone with Pd(111)
• Thermodynamics and Mechanism of a Photocatalyzed Stereoselective [2+2] Cycloaddition on a CdSe Quantum Dot ResearchG
• (5R)-3,3,5-trimethylcyclohexan-1-one Benchchem

Sources

• 1. (5R)-3,3,5-trimethylcyclohexan-1-one | 33496-82-1 | Benchchem [benchchem.com]
• 2. emerald.com [emerald.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Photochemical Transformation Protocols for Trimethylcyclohexenone

Mechanistic Insights and Workflows for Lumiketone Rearrangements and[2+2] Photocycloadditions

Executive Summary

The photochemical manipulation of cyclic enones is a cornerstone of modern synthetic organic chemistry, enabling the rapid construction of highly strained, complex molecular architectures that are otherwise inaccessible via thermal pathways. For drug development professionals and synthetic researchers, 2,4,4-trimethyl-2-cyclohexenone serves as a highly versatile building block. Depending on the reaction environment, this substrate can be directed down two divergent photochemical pathways: the intramolecular Type A Lumiketone Rearrangement to yield bicyclo[3.1.0]hexanone scaffolds, or the intermolecular [2+2] Photocycloaddition to generate cyclobutane-fused systems[1][2].

This application note provides detailed, self-validating protocols for both transformations, emphasizing the physical chemistry and causality behind every experimental parameter.

Mechanistic Foundations: The "Master Switch" of Photochemical Design

To execute these protocols successfully, one must understand the photophysics governing the excited states of 4,4-disubstituted cyclohexenones. Upon UV irradiation, the enone is excited to the singlet state S1​ 1(n,π∗) , which rapidly undergoes Intersystem Crossing (ISC) to the triplet manifold[2].

The divergence in reactivity is controlled by the competition between two nearly degenerate triplet states: 3(n,π∗) and 3(π,π∗) .

• The Lumiketone Pathway: The Type A rearrangement requires a twisting motion around the Cα=Cβ bond, which is exclusively driven by the 3(π,π∗) state[2]. Because this state is highly polar, it is stabilized by polar, protic solvents (e.g., tert-butanol). The reaction is highly stereospecific, typically proceeding with inversion of configuration at C-4 and retention at C-5[2][3].

• The [2+2] Cycloaddition Pathway: Intermolecular trapping of the triplet state by an external alkene forms cyclobutane adducts[1]. To prevent the substrate from consuming itself via the lumiketone rearrangement, non-polar solvents (e.g., dichloromethane, hexanes) are utilized to destabilize the 3(π,π∗) state, effectively shutting down the intramolecular twist and allowing bimolecular collision to dominate.

Visualizing the Lumiketone Rearrangement Pathway

Fig 1. Jablonski diagram and mechanistic pathway of the Type A lumiketone rearrangement.

Experimental Workflows

Protocol 1: Type A Lumiketone Rearrangement

Objective: Synthesis of 1,6,6-trimethylbicyclo[3.1.0]hexan-2-one derivatives via intramolecular ring contraction.

Causality & Design Choices:

• Solvent: HPLC-grade tert-butanol. Why? It provides the high dielectric constant needed to stabilize the 3(π,π∗) state without acting as a hydrogen-atom donor (which would lead to unwanted photoreduction)[2].

• Filter: Pyrex glass. Why? Pyrex sharply cuts off wavelengths below 290 nm. The lumiketone product absorbs at shorter wavelengths than the starting enone; blocking high-energy UV prevents secondary photolysis (Type B cleavage) of the product.

Step-by-Step Methodology:

• Solution Preparation: Dissolve 2,4,4-trimethyl-2-cyclohexenone (10 mmol) in 100 mL of anhydrous tert-butanol in a Pyrex photochemical reaction vessel.

• Rigorous Degassing (Critical): Perform three cycles of Freeze-Pump-Thaw.

  • Self-Validation: The process is complete only when no micro-bubbles are observed during the final thaw cycle. Molecular oxygen is a diffusion-controlled triplet quencher; trace O2​ will collapse the quantum yield.

• Irradiation: Backfill the vessel with ultra-pure Argon. Place the vessel in a photochemical reactor equipped with 300 nm UV lamps. Irradiate at ambient temperature (cooling jacket at 20 °C) for 4–6 hours.

• In-Process QC: At 2 hours, extract a 50 µL aliquot. Analyze via GC-MS or UV-Vis spectroscopy. Validation metric: The reaction is complete when the enone π→π∗ absorption band (~235 nm) decreases to <5% of its initial intensity.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude oil via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the bicyclic product.

Protocol 2: Intermolecular [2+2] Photocycloaddition

Objective: Synthesis of functionalized cyclobutane scaffolds via bimolecular trapping.

Causality & Design Choices:

• Solvent: Anhydrous Dichloromethane (DCM). Why? Non-polar environments suppress the competitive lumiketone rearrangement.

• Concentration: High alkene loading (5–10 equivalents). Why? The triplet lifetime is short; high concentrations of the coupling partner ensure the bimolecular collision rate outpaces non-radiative decay.

Step-by-Step Methodology:

• Solution Preparation: Dissolve 2,4,4-trimethyl-2-cyclohexenone (5 mmol) and the target alkene (e.g., cyclopentene, 25 mmol) in 50 mL of anhydrous DCM.

• Degassing: Sparge the solution with Argon through a submerged needle for 30 minutes. (While Freeze-Pump-Thaw is superior, sparging is generally sufficient here due to the rapid kinetics of the high-concentration bimolecular trapping).

• Irradiation: Irradiate the mixture using 350 nm lamps through a Pyrex filter for 8-12 hours. Alternatively, visible-light photosensitizers (e.g., colloidal Quantum Dots or Ru-complexes) can be used to populate the triplet state via energy transfer, allowing the use of mild LED light sources[1].

• In-Process QC: Monitor the disappearance of the enone via TLC (staining with KMnO4​ ).

• Workup: Evaporate the volatile alkene and solvent. Purify the resulting head-to-head and head-to-tail cyclobutane diastereomers via high-performance liquid chromatography (HPLC) or careful column chromatography.

Visualizing the Self-Validating Experimental Workflow

Fig 2. Self-validating experimental workflow for photochemical transformations.

Quantitative Data & Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and the dominant photochemical pathway. Use this matrix to rationally design your synthesis rather than relying on trial and error.

Reaction Pathway	Target Scaffold	Optimal Solvent	Wavelength / Filter	Key Mechanistic Driver	Typical Yield
Type A Lumiketone	Bicyclo[3.1.0]hexanones	Polar Protic (t-BuOH)	> 290 nm (Pyrex)	Dielectric stabilization of the 3(π,π∗) state	60 - 85%
Direct[2+2] Cycloaddition	Cyclobutane-fused rings	Non-polar (DCM, Hexane)	> 300 nm (Pyrex)	Suppression of 3(π,π∗) twist; direct T1​ trapping	50 - 75%
Sensitized [2+2] Cycloaddition	Complex Cyclobutanes	MeCN or DMF	Visible Light (LED)	Triplet energy transfer from photocatalyst (e.g., QDs)	70 - 98%

References

• Mechanistic Aspects of Lumiketone Photo-Rearrangement of 4, 4-Disubstituted Cyclohexenone Systems-A Review. Ghosh A., Journal of Advanced Scientific Research, 2019, 10(3): 01-05. URL: [Link]

• Photochemistry of ketones in solution. 53. Stereospecific triplet-state photorearrangements of chiral 2-cyclohexenones: type A lumiketone rearrangement and phenyl migrations. Schuster, D. I., et al., Journal of the American Chemical Society, 1992, 114(19), 7387–7395. URL:[Link]

• Thermodynamics and Mechanism of a Photocatalyzed Stereoselective [2+2] Cycloaddition on a CdSe Quantum Dot. Jiang, Y., et al., ResearchGate / Nature Communications, 2021. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciensage.info [sciensage.info]
• 3. pubs.acs.org [pubs.acs.org]

Introduction: The Significance of Norisoprenoids in Tobacco Aroma

An Application Guide to the Synthesis of Key Tobacco Flavor Compounds from Trimethylcyclohexenone Derivatives

This document provides a detailed guide for the synthesis of high-impact tobacco flavor compounds, specifically C13-norisoprenoids, from 2,6,6-trimethylcyclohexenone and its related precursors. It is intended for researchers, chemists, and product development professionals in the flavor and fragrance industry and associated fields. This guide emphasizes not only the procedural steps but also the underlying chemical principles, potential challenges, and validation strategies to ensure reproducible and high-purity outcomes.

The characteristic and sought-after flavor profile of cured tobacco is a complex tapestry woven from hundreds of chemical compounds. Among the most crucial are the C13-norisoprenoids, a class of potent aroma molecules that includes the damascones, ionones, and megastigmatrienones.[1][2] These compounds are not typically present in green tobacco leaves but are formed during the curing and aging processes through the oxidative degradation of carotenoids like β-carotene, lutein, and neoxanthin.[3][4][5] They impart highly desirable floral, fruity, woody, and tea-like notes that define the sensory character of premium tobacco products.

The commercial demand for these flavorants necessitates efficient and scalable synthetic routes. Trimethylcyclohexenone and its saturated analog, trimethylcyclohexanone (often derived from isophorone), serve as versatile and cost-effective starting materials for constructing the core cyclic structure of these valuable molecules.[6][7][8] This guide details robust synthetic pathways from these precursors to three exemplary target compounds: β-Damascone , Megastigmatrienone , and β-Ionone .

Overview of Synthetic Pathways

The syntheses detailed herein leverage fundamental organic reactions to build the requisite carbon skeletons and introduce the specific functional groups that characterize each target flavor compound. The general strategy involves the construction of a C4 side chain onto the C9 trimethylcyclohexene core.

Caption: General synthetic workflow from trimethylcyclohexenone.

Detailed Protocols and Methodologies

The following protocols are presented as self-validating systems. Each step includes justifications for the chosen reagents and conditions, along with checkpoints for monitoring reaction progress.

Protocol 1: Synthesis of β-Damascone

β-Damascone is prized for its complex rose, apple, and minty aroma. This synthesis proceeds via the addition of an allyl group to the trimethylcyclohexenone core, followed by a key acid-catalyzed rearrangement. This route is adapted from established industrial processes.[6]

Step 1: Grignard Addition of Allylmagnesium Bromide

• Rationale: This step constructs the full C13 carbon skeleton. The Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of the cyclohexenone ring. A 1,2-addition is favored.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, add magnesium turnings (1.2 eq).

  • Add anhydrous diethyl ether and a small crystal of iodine to initiate the reaction.

  • Slowly add a solution of allyl bromide (1.1 eq) in anhydrous diethyl ether via the dropping funnel to maintain a gentle reflux.

  • After the magnesium is consumed, cool the resulting Grignard reagent to 0 °C.

  • Add a solution of 2,6,6-trimethylcyclohex-2-en-1-one (1.0 eq) in anhydrous diethyl ether dropwise, maintaining the temperature below 5 °C.

  • Stir at room temperature for 2 hours. Monitor completion by Thin Layer Chromatography (TLC).

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude tertiary alcohol.

Step 2: Acid-Catalyzed Meyer-Schuster Rearrangement

• Rationale: The tertiary allylic alcohol intermediate is unstable and readily rearranges in the presence of acid. This isomerization moves the double bond into conjugation with the ketone, forming the thermodynamically more stable β-damascone.

• Procedure:

  • Dissolve the crude alcohol from Step 1 in a suitable solvent such as toluene.

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, 0.05 eq).

  • Heat the mixture to reflux using a Dean-Stark apparatus to remove water formed during the reaction.

  • Monitor the reaction by TLC or Gas Chromatography (GC) until the starting alcohol is consumed (typically 2-4 hours).

  • Cool the reaction mixture, wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the crude product by vacuum distillation or column chromatography (silica gel, hexane:ethyl acetate gradient) to yield pure β-damascone.

Protocol 2: Synthesis of Megastigmatrienone (Tabanone)

Megastigmatrienone, also known as Tabanone, is a key component of tobacco aroma, providing a characteristic sweet, hay-like, and fruity note.[9] This synthesis starts from α-ionone, which can be prepared from citral and acetone.[10][11] The following protocol focuses on the conversion of α-ionone to Megastigmatrienone, based on a well-documented industrial method.[12]

Caption: Synthetic workflow for Megastigmatrienone from α-ionone.

Step 1: Allylic Oxidation of α-Ionone

• Rationale: This step introduces a ketone at the C3 position of the ring. A selective oxidizing agent is required to target the allylic position without affecting the other double bonds. Vanadyl acetylacetonate catalyzes the oxidation by tert-butyl hydroperoxide.[12]

• Procedure:

  • In a reaction vessel, dissolve α-ionone (1.0 eq) and vanadyl acetylacetonate (0.02 eq) in acetone.

  • Maintain the temperature at 30-35 °C while adding tert-butyl hydroperoxide (1.5 eq) dropwise.

  • Stir for 4-6 hours, monitoring by GC for the disappearance of α-ionone.

  • Quench the reaction by adding an aqueous solution of sodium thiosulfate.

  • Remove acetone in vacuo. Wash the residue with brine, extract with a suitable solvent (e.g., ethyl acetate), dry over anhydrous sodium sulfate, and concentrate to yield crude 3-oxo-α-ionone.

Step 2: Selective Reduction of 3-Oxo-α-ionone

• Rationale: The newly introduced ketone is selectively reduced to a hydroxyl group. Potassium borohydride is a mild reducing agent suitable for this transformation. The addition of calcium chloride enhances the selectivity for the ketone over the enone.[12]

• Procedure:

  • Dissolve the crude 3-oxo-α-ionone in absolute ethanol.

  • Add anhydrous calcium chloride and stir for 30 minutes at 25 °C.

  • Add potassium borohydride (KBH₄) in portions, maintaining the temperature below 30 °C.

  • Stir until the reaction is complete as indicated by TLC.

  • Carefully acidify with dilute HCl to neutralize excess borohydride, then extract the product with ether.

  • Wash the organic phase with water and brine, dry, and use the crude 3-hydroxy-α-ionone directly in the next step.

Step 3: Dehydration to Megastigmatrienone

• Rationale: An acid-catalyzed dehydration of the secondary alcohol generates the new double bond, resulting in the final conjugated system of Megastigmatrienone.

• Procedure:

  • To the crude product from the previous step, add p-toluenesulfonic acid (0.1 eq).

  • Heat the mixture to reflux (approx. 80-85 °C) for 3-5 hours.

  • Monitor the formation of the product by GC.

  • After cooling, neutralize the acid, remove the solvent, and purify the crude oil by column chromatography to obtain Megastigmatrienone.

Protocol 3: Synthesis of β-Ionone

β-Ionone, with its characteristic violet and woody scent, is a foundational material in perfumery and a key intermediate for Vitamin A synthesis.[10] While often synthesized from citral, this protocol outlines a modern approach from 2,2,6-trimethylcyclohexanone, a close relative of the title precursor.[13]

• Rationale: This synthesis utilizes a palladium-catalyzed coupling reaction, which offers high efficiency and selectivity for forming the C-C bond of the side chain.

• Procedure (Conceptual Outline):

  • Enolate Formation: Convert 2,2,6-trimethylcyclohexanone to its corresponding enol triflate or enol phosphate. This activates the α-position for the subsequent coupling reaction.

  • Palladium-Catalyzed Cross-Coupling: React the enol derivative with a suitable C4 building block, such as 3-buten-2-one, in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base.

  • Workup and Purification: After the reaction is complete, perform a standard aqueous workup followed by extraction. The crude product is then purified by vacuum distillation or column chromatography to yield β-ionone.

Data Summary and Product Validation

Accurate characterization of the final products is critical for quality control in flavor applications. The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques.

Compound	Typical Yield (%)	Key Analytical Data (GC-MS)	Sensory Profile
β-Damascone	50-65%	MS (m/z): 192 (M+), 121, 107, 93, 69	Rose, apple, plum, tobacco
Megastigmatrienone	45-55% (from α-ionone)	MS (m/z): 190 (M+), 175, 147, 105, 91	Sweet, hay, fruity, tea, tobacco
β-Ionone	60-75%	MS (m/z): 192 (M+), 177, 136, 121, 93	Violet, woody, raspberry

Trustworthiness & Self-Validation: The success of these syntheses relies on careful control of reaction conditions and the use of high-purity reagents.

• Moisture Control: Grignard and Wittig reactions are highly sensitive to moisture. Ensure all glassware is flame- or oven-dried and conduct reactions under an inert atmosphere (Nitrogen or Argon).

• Temperature Management: Many steps, particularly additions of reactive reagents, are exothermic. Use ice baths to control the temperature and prevent side reactions.

• Analytical Monitoring: Regularly use TLC and/or GC-MS to monitor reaction progress.[14][15] This prevents premature workup of incomplete reactions or degradation from prolonged reaction times. A GC-MS analysis of the final product is essential to confirm its identity against a known standard and to determine its purity.[16][17]

Conclusion

The synthetic pathways originating from trimethylcyclohexenone and its derivatives provide a powerful and versatile platform for producing a range of high-value tobacco flavor compounds. By understanding the rationale behind each synthetic step and employing rigorous analytical validation, researchers and drug development professionals can reliably produce these critical sensory molecules. The protocols outlined in this guide serve as a robust starting point for laboratory-scale synthesis and can be adapted for process optimization and scale-up.

References

• Breining, T., Schmidt, C., & Polos, K. (2006). A Palladium-Catalyzed Synthesis of β-Ionone from 2,2,6-Trimethylcyclohexanone. Synthetic Communications, 17(1), 85-89. [Link]

• P&F Magazine. (2002). Rose Ketones: Celebrating 30 Years of Success. Perfumer & Flavorist, 27. [Link]

• Ayyar, K., Cookson, R., & Kagi, D. (1975). SYNTHESIS OF DELTA-DAMASCONE(TRANS-1-(2,6,6-TRIMETHYLCYCLOHEX-3-ENYL)BUT-2-EN-1-ONE) AND BETA-DAMASCENONE(TRANS-1-(2,6,6-TRIMETHYLCYCLOHEXA-1,3-DIENYL)BUT-2-EN-1-ONE). Semantic Scholar. [https://www.semanticscholar.org/paper/SYNTHESIS-OF-DELTA-DAMASCONE(TRANS-1-(2%2C6%2C6-TRIMETHYLC-Ayyar-Cookson/9525492d52f63889f0464f1d53039d5964d1c925]([Link]

• Ayyar, K. S., Cookson, R. C., & Kagi, D. A. (1975). Synthesis of δ-damascone [trans-1-(2,6,6-trimethylcyclohex-3-enyl)but-2-en-1-one] and β-damascenone [trans-1-(2,6,6-trimethylcyclohexa-1,3-dienyl)but-2-en-1-one]. Journal of the Chemical Society, Perkin Transactions 1, (18), 1727-1736. [Link]

• Büchi, G., & Wüest, H. (1973). Synthesis of α-damascone [trans-1-(2,6,6-trimethylcyclohex-2-enyl)but-2-en-1-one] by a catalysed Diels–Alder reaction with inverse electron demand. Journal of the Chemical Society, Perkin Transactions 1, 21, 2357-2360. [Link]

• Khachik, F., & Englert, G. (2010). Synthesis of (3S)- and (3R)-3-Hydroxy-β-ionone and Their Transformation into (3S)- and (3R)-β-Cryptoxanthin. Helvetica Chimica Acta, 93(12), 2443-2457. [Link]

• van der Weg, G., Visser, A., & Talhout, R. (2018). Identification of flavour additives in tobacco products to develop a flavour library. Tobacco Control, 27(Suppl 1), s38-s44. [Link]

• Google Patents. (2018). Method for synthesizing beta-damascenone. CN109053407B.

• Yang, S. S., & Smetena, I. (2002). Qualitative and Quantitative Analysis of Flavor Additives on Tobacco Products Using SPME−GC−Mass Spectroscopy. Journal of Agricultural and Food Chemistry, 50(5), 1245-1250. [Link]

• Google Patents. (2012). Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin. US8222458B2.

• Nascimento, V. V., et al. (2012). Total synthesis of aripuanin, a megastigmane from Ficus aripuanensis. Orbital: The Electronic Journal of Chemistry, 4(4), 253-262. [Link]

• CORESTA. (n.d.). Flavor profiling of tobacco by headspace technique using GC-MS. [Link]

• Unknown. (n.d.). Experiment 5 - Synthesis of Ionones. CDN. [Link]

• Google Patents. (1976). Odorant compositions containing 4,4,6-trimethyl-2-cyclohexenone. US3962148A.

• Cerveny, L., et al. (n.d.). The Synthesis of Ionones. Charles University. [Link]

• Zhu, Y., et al. (2009). GC-MS identities of tobacco flavor volatiles, and peak-area percentages. ResearchGate. [Link]

• Lavery, S. (2025). Assessing Banned Menthol Characterizing Flavors in Cigarettes with GC–MS. Chromatography Online. [Link]

• The Good Scents Company. (n.d.). (E,E/E,Z)-tobacco cyclohexenone tabanon (Symrise). [Link]

• Wang, Y., et al. (2026). Differential chlorophyll and carotenoid degradation underpin poor curing colour of low-quality flue-cured tobacco leaves. Frontiers in Plant Science. [Link]

• Unknown. (2025). [Synthesis and character of megastigmatrienone]. ResearchGate. [Link]

• Unknown. (2025). The Science Behind Tobacco Flavor Development. Medium. [Link]

• Tobacco Reporter. (2022). Flavors Detected in ‘Tobacco’ Liquids. [Link]

• Demole, E., & Berthet, D. (2025). A Chemical Study of Burley Tobacco Flavour (Nicotiana tabacum L.) VII. Identification and synthesis of twelve irregular terpenoids, related to solanone, including 7,8‐dioxabicyclo[3.2.1]octane and 4,9‐dioxabicyclo[3.3.1]nonane derivatives. Helvetica Chimica Acta. [Link]

• He, J., et al. (2025). Transcriptomic and metabolomic analysis of carotenoid metabolism and accumulation of carotenoid-derived products in tobacco leaves before and after curing. Frontiers in Plant Science. [Link]

• Demole, E., & Demole, C. (2026). A Chemical Study of Burley Tobacco Flavour (Nicotiana tabacum L.) V. Identification and Synthesis of the Novel Terpenoid Alkaloids 1, 3, 6, 6‐Tetramethyl‐5, 6, 7, 8‐tetrahydro‐isoquinolin‐8‐one and 3, 6, 6‐Trimethyl‐5,6‐dihydro‐7H‐2‐pyrindin‐7‐one. Helvetica Chimica Acta. [Link]

• Weeks, W. W. (n.d.). Tobacco - aroma materials produced by carotenoid degradation. ResearchGate. [Link]

• Leffingwell, J. C. (n.d.). Tobacco Flavoring: An Overview. Leffingwell & Associates. [Link]

• Popova, V., et al. (2019). Carotenoid-Related Volatile Compounds of Tobacco (Nicotiana tabacum L.) Essential Oils. Molecules, 24(19), 3442. [Link]

• Leffingwell, J. C. (n.d.). Leaf Chemistry. Leffingwell & Associates. [Link]

• Wu, X., et al. (2026). Degradation pathways of carotenoids in tobacco leaves. ResearchGate. [Link]

• Google Patents. (1975). Flavored tobacco product. US3920027A.

• van der Weg, G., Visser, A., & Talhout, R. (2017). Identification of flavour additives in tobacco products to develop a flavour library. Tobacco Control, 27(Suppl 1), s38-s44. [Link]

• Tekin, K., & Sperlich, L. (2023). The Production of Isophorone. Catalysts, 13(3), 481. [Link]

Sources

• 1. The Science Behind Tobacco Flavor Development [orchidtobacco.com]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 3. Frontiers | Differential chlorophyll and carotenoid degradation underpin poor curing colour of low-quality flue-cured tobacco leaves [frontiersin.org]
• 4. Transcriptomic and metabolomic analysis of carotenoid metabolism and accumulation of carotenoid-derived products in tobacco leaves before and after curing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. sintmol.ufms.br [sintmol.ufms.br]
• 8. mdpi.com [mdpi.com]
• 9. (E,E/E,Z)-tobacco cyclohexenone, 13215-88-8 [thegoodscentscompany.com]
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• 11. img.perfumerflavorist.com [img.perfumerflavorist.com]
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• 15. pubs.acs.org [pubs.acs.org]
• 16. coresta.org [coresta.org]
• 17. researchgate.net [researchgate.net]

Application Note: One-Pot Synthesis of Isophorone (Trimethylcyclohexenone) from Acetone

Introduction & Mechanistic Overview

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is a high-value cyclic ketone utilized extensively as a specialty solvent for coatings and as a critical precursor for isophorone diisocyanate (IPDI) in advanced polyurethane drug-delivery matrices. For over 80 years, the industrial standard for its production has been the base-catalyzed self-condensation of acetone [1].

The one-pot synthesis is not a single reaction but a complex, equilibrium-driven cascade. It initiates with the base-catalyzed aldol addition of acetone to form diacetone alcohol, followed by rapid dehydration to mesityl oxide. A subsequent Michael addition with a third acetone molecule, followed by an intramolecular aldol condensation and dehydration, yields the target isophorone. Understanding this pathway is critical, as the target product is highly susceptible to further condensation into heavy, tarry byproducts (phorone and isoxylitones) if kinetics are not strictly controlled [2].

Reaction cascade for the one-pot synthesis of isophorone from acetone.

Catalyst Selection and Reaction Kinetics

The choice of catalyst dictates the reaction phase (liquid vs. vapor) and directly impacts the selectivity of the cascade. Homogeneous catalysts, such as aqueous potassium hydroxide (KOH), remain the standard for liquid-phase synthesis due to their predictable kinetics. However, heterogeneous solid bases (e.g., MgAl-LDO, CaC₂) are increasingly utilized to bypass the corrosive nature of liquid bases and improve downstream separation [3].

Quantitative Comparison of Catalyst Systems

Catalyst System	Phase	Temperature (°C)	Pressure (MPa)	Acetone Conversion (%)	Isophorone Selectivity (%)
Aqueous KOH (0.7 wt%)	Liquid	200 - 250	3.5	10 - 35	~70.0
MgAlY-LDO (Solid Base)	Vapor/Hetero	220 - 300	0.1 (Normal)	~37.5	58.0 - 90.2
Calcium Carbide (CaC₂)	Liquid/One-Pot	~200	Autogenous	> 40.0	> 85.0

Data synthesized from peer-reviewed catalytic performance evaluations [3, 4].

Experimental Protocol: Liquid-Phase One-Pot Synthesis

This protocol details the KOH-catalyzed liquid-phase synthesis. It is designed as a self-validating system , meaning the physical parameters and analytical checkpoints inherently verify the success of the preceding steps.

Step 1: Reactor Preparation & Pressurization

• Action: Charge a high-pressure stainless-steel autoclave equipped with a magnetic stirrer and a sampling valve with analytical-grade acetone.

• Causality: Acetone has a boiling point of 56 °C. To achieve the activation energy required for the Michael addition step without vaporizing the solvent, the system must be pressurized to approximately 3.5 MPa at 250 °C. Failure to maintain this pressure results in solvent vaporization, halting the liquid-phase contact with the catalyst.

Step 2: Catalyst Introduction

• Action: Introduce an aqueous solution of KOH such that the final concentration in the reaction mixture is exactly 0.7 wt%. Purge the reactor with inert nitrogen gas.

• Causality: The base catalyst abstracts an alpha-proton from acetone to form a reactive enolate nucleophile. A concentration of 0.7 wt% provides optimal basicity; excessive base accelerates the "chemical sink effect" (over-condensation into isoxylitones), while insufficient base stalls the reaction at the diacetone alcohol intermediate.

Step 3: Reaction Execution & Kinetic Quenching

• Action: Heat the sealed autoclave to 250 °C and maintain continuous stirring for 4 hours.

• Causality: The aldol condensation cascade is equilibrium-driven. Crucially, the reaction must be quenched when acetone conversion reaches 10% to 35% . Isophorone is more reactive toward further condensation than acetone itself. Pushing the conversion higher disproportionately destroys the target product to form heavy, unrecoverable resins. Unreacted acetone is instead recovered and recycled.

Step 4: Phase Separation & Neutralization

• Action: Cool the reactor to 80 °C, carefully vent excess pressure, and transfer the mixture to a separatory funnel. Drain the lower aqueous layer.

• Causality: The reaction generates water during the dehydration of diacetone alcohol to mesityl oxide. This water forms a distinct aqueous layer containing the KOH. Immediate separation is required to prevent base-catalyzed reverse aldol reactions (hydrolysis of isophorone back to acetone) during the subsequent heat of distillation.

Step 5: Fractional Distillation

• Action: Subject the organic layer (crude isophorone) to fractional distillation.

• Causality: This step exploits the massive boiling point differential between the components. Unreacted acetone (b.p. 56 °C) is recovered first and recycled. Mesityl oxide (b.p. 130 °C) is removed next, allowing the purified isophorone (b.p. 215 °C) to be isolated from the high-boiling residues.

Downstream Processing & Troubleshooting Workflow

To ensure reproducibility, a self-validating troubleshooting loop must be implemented using Gas Chromatography (GC-FID).

• Validation Checkpoint: Analyze aliquots of the purified fraction. Calculate the ratio of isophorone to heavy condensates. If the selectivity drops below 70%, it definitively indicates that the residence time was too long or the catalyst concentration was too high. The system validates itself by triggering a reduction in residence time for the subsequent batch.

Workflow and self-validating troubleshooting loop for isophorone synthesis.

By strictly adhering to the causality of the reaction kinetics—specifically the deliberate limitation of acetone conversion—researchers can consistently achieve high-purity isophorone suitable for sensitive downstream pharmaceutical and polymer applications.

References

• Title: The Production of Isophorone Source: Encyclopedia (MDPI) URL: [Link]

• Title: Preparation of MgAlY-LDO Solid Base Catalysts and their Catalytic Performance on the Synthesis of Isophorone via Acetone Condensation Source: Scientific.Net (Advanced Materials Research) URL: [Link]

• Title: Efficient Catalysis of Calcium Carbide for the Synthesis of Isophorone from Acetone Source: Industrial & Engineering Chemistry Research (ACS Publications) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in Trimethylcyclohexenone Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this advanced troubleshooting guide to address the critical bottlenecks encountered during the functionalization of trimethylcyclohexenone (isophorone and its derivatives). The inherent α,β-unsaturated ketone system presents multiple reactive sites, which frequently lead to competing pathways such as 1,2-addition, over-reduction, and polymerization[1].

This guide provides field-proven, self-validating protocols designed to ensure chemoselectivity, regioselectivity, and enantioselectivity in your synthetic workflows.

Figure 1: Reaction pathways and side reactions of trimethylcyclohexenone.

Module 1: Regioselectivity in Nucleophilic Additions

Q1: Why am I getting 1,2-addition products or viscous polymeric mixtures instead of the desired 1,4-conjugate addition?

A1: This is a classic issue of charge versus orbital control, heavily exacerbated by steric hindrance. Enolates derived from simple ketones or hard nucleophiles (like Grignard reagents) are strong bases that favor direct 1,2-addition to the carbonyl carbon[2]. Furthermore, the bulky 3,5,5-trimethyl groups create significant steric hindrance at the β-carbon, impeding nucleophilic attack and increasing the activation energy required for 1,4-addition[2]. If you increase the temperature to force the reaction, intermolecular side reactions like base-catalyzed self-condensation or polymerization take over[2].

Q2: How can I improve the enantioselectivity and regioselectivity of arylboronic acid additions to the enone system?

A2: Shift to softer nucleophiles and employ transition-metal catalysis. Rhodium-catalyzed conjugate addition of arylboronic acids is highly effective. By utilizing sterically demanding P-chiral diphosphines (such as Tangphos or Duanphos), you can control regioselectivity (>99:1) via electronic effects, while the ligand's steric bulk dictates enantioselectivity[3].

Protocol 1: Rhodium-Catalyzed Asymmetric Conjugate Addition

Self-Validating Mechanism: The use of a specific chiral phosphine ligand ensures that the reaction only proceeds efficiently when the correct active catalyst species is formed, suppressing background racemic 1,2-addition.

• Preparation: Charge a dry Schlenk tube with [Rh(cod)Cl]2​ (3 mol%), a P-chiral diphosphine ligand like Tangphos (6 mol%), and the desired arylboronic acid (1.5 equiv).

• Inert Atmosphere: Purge the vessel with Argon for 15 minutes to maintain strictly anhydrous and anaerobic conditions, preventing boronic acid homocoupling and oxidation.

• Reaction: Add trimethylcyclohexenone (1.0 equiv) dissolved in a degassed solvent mixture (e.g., toluene/water 10:1) and a mild base (e.g., K2​CO3​ ).

• Execution: Stir at 40°C until TLC indicates complete consumption of the enone (typically 12-16 hours). The reaction is thermodynamically controlled; sufficient time must be allowed for the stable 1,4-adduct to form[2].

• Validation & Workup: Quench with saturated aqueous NH4​Cl , extract with ethyl acetate, and dry over Na2​SO4​ .

  • Diagnostic Check: Analyze the crude mixture via 1H NMR. The disappearance of the vinylic proton signal (~5.9 ppm) and the appearance of a new multiplet in the aliphatic region (~2.5-3.0 ppm) confirms successful 1,4-addition over 1,2-addition.

Module 2: Chemoselective Reduction of the Enone (C=C vs. C=O)

Q3: When attempting to reduce the alkene of trimethylcyclohexenone, I observe over-reduction to 3,3,5-trimethylcyclohexanol. How can I isolate the saturated ketone?

A3: Standard hydrogenation catalysts like Pd/C or Pt/C often fail to differentiate between the C=C and C=O bonds once the initial reduction occurs, leading to over-reduction[4]. The causality lies in the continued coordination of the saturated ketone to the active metal surface. Solvent selection is as critical as the catalyst. Using RANEY® Ni in tetrahydrofuran (THF) provides 100% conversion and up to a 98.1% yield of 3,3,5-trimethylcyclohexanone (TMCH)[5]. THF acts as a coordinating solvent that efficiently inhibits the further hydrogenation of the carbonyl group by competing for active sites on the catalyst surface[6].

Figure 2: Catalyst and solvent logic tree for chemoselective enone reduction.

Q4: How do I achieve an asymmetric conjugate reduction of the enone at a large scale without forming side products?

A4: For asymmetric reductions, CuH-catalyzed systems using organosilanes (e.g., PMHS) selectively transfer hydride to the alkene via a metathesis transfer mechanism, leaving the carbonyl intact[7]. The large-scale CuH-catalyzed asymmetric conjugate reduction of 3,3,5-trimethylcyclohexenone can be accomplished with high yield and enantiomeric excess (ee) using a very low ligand-to-substrate ratio[7].

Protocol 2: Selective Hydrogenation using RANEY® Ni in THF

Self-Validating Mechanism: The precise measurement of hydrogen uptake correlates directly to the stoichiometric reduction of the C=C bond, preventing over-reduction.

• Setup: In a high-pressure autoclave reactor, add trimethylcyclohexenone (100 mmol) and THF (50 mL) as the solvent.

• Catalyst Addition: Introduce the RANEY® Ni catalyst (5 wt% relative to substrate). Warning: RANEY® Ni is highly pyrophoric; handle under inert solvent at all times.

• Purging: Seal and purge the reactor with H2​ gas three times to remove atmospheric oxygen.

• Reaction: Pressurize the reactor with H2​ to 1.5 MPa and heat to 60°C.

• Monitoring: Monitor hydrogen uptake. The reaction is complete when the pressure stabilizes, indicating 100% conversion of the C=C bond without C=O reduction.

• Validation & Workup: Cool the reactor, vent carefully, filter the catalyst through a pad of Celite, and evaporate the THF to isolate TMCH.

  • Diagnostic Check: IR spectroscopy will show the disappearance of the C=C stretch (~1630 cm⁻¹) while strongly retaining the C=O stretch (~1710 cm⁻¹), validating chemoselectivity.

Module 3: Controlling Oxidation and Epoxidation

Q5: How can I selectively functionalize the allylic C-H bond without epoxidizing the enone or causing Baeyer-Villiger type cleavage?

A5: Traditional oxidants (like peroxides or mCPBA) are highly electrophilic and will preferentially attack the electron-deficient alkene to form an epoxide, or attack the carbonyl to induce cleavage. To bypass this, utilize visible-light-induced hydrogen-atom transfer (HAT). Using Na2​ -eosin Y as a photocatalyst facilitates the direct C(sp³)–H hydroxylation of the enone without involving metals or peroxides[8]. The photocatalyst generates a bromine radical species that selectively abstracts the allylic hydrogen, completely bypassing the epoxidation pathway[8].

Quantitative Optimization Summary

The following table summarizes the optimized parameters for minimizing side reactions across various functionalization pathways:

Reaction Type	Catalyst / Reagent	Target Product	Major Side Reaction Avoided	Yield / Selectivity
Conjugate Addition	Rh(cod)Cl₂ + Tangphos	1,4-Adduct	1,2-Addition, Polymerization	>99:1 Regioselectivity[3]
Hydrogenation	RANEY® Ni / THF	TMCH (Saturated Ketone)	Over-reduction to Cyclohexanol	98.1% Yield[5]
Asymmetric Reduction	CuH + PMHS	Chiral TMCH	Racemization, 1,2-Reduction	High Yield & ee[7]
Allylic Hydroxylation	Na₂-eosin Y (hν)	γ-Hydroxyenone	Epoxidation, Over-oxidation	High Chemoselectivity[8]

References

• Technical Support Center: Overcoming Side Reactions in Enaminone Functionalization , benchchem.com, 2

• 2,5,6-Trimethylcyclohex-2-en-1-one | 20030-30-2 , benchchem.com,1

• Organosilanes in Metal-Catalyzed, Enantioselective Reductions , acs.org, 7

• Allylic hydroxylation of enones useful for the functionalization of relevant drugs and natural products , researchgate.net, 8

• Highly Selective Rhodium-Catalyzed Conjugate Addition Reactions of 4-Oxobutenamides , organic-chemistry.org, 3

• Study on the selective hydrogenation of isophorone , rsc.org, 5

• Improvement of the selectivity of isophorone hydrogenation by Lewis acids , researchgate.net, 4

• Study on the selective hydrogenation of isophorone - PMC , nih.gov, 6

Sources

• 1. 2,5,6-Trimethylcyclohex-2-en-1-one | 20030-30-2 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Highly Selective Rhodium-Catalyzed Conjugate Addition Reactions of 4-Oxobutenamides [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Study on the selective hydrogenation of isophorone - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Study on the selective hydrogenation of isophorone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent Selection for 3,3,5-Trimethylcyclohexenone Solubility

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals. Its purpose is to provide clear, actionable guidance and troubleshooting support for experiments involving the solubility of 3,3,5-trimethylcyclohexenone. We will move beyond simple protocols to explain the underlying scientific principles, ensuring you can adapt and troubleshoot your experiments with confidence.

Frequently Asked Questions (FAQs): Foundational Concepts

Q: What is 3,3,5-trimethylcyclohexenone, and what are its key physicochemical properties?

3,3,5-Trimethylcyclohexenone (CAS No. 873-94-9) is a cyclic ketone.[1] Understanding its physical and chemical properties is the first step in designing a successful solubility study. It is a colorless oily liquid that is very slightly soluble in water but soluble in alcohols and oils.[1] Its structure, featuring a polar ketone group and a nonpolar hydrocarbon backbone, gives it an intermediate polarity. This duality is critical when selecting appropriate solvents.

Table 1: Physicochemical Properties of 3,3,5-Trimethylcyclohexenone

Property	Value	Source(s)
Molecular Formula	C₉H₁₆O
Molecular Weight	140.22 g/mol
Appearance	Colorless oily liquid	[1]
Density	0.887 g/mL at 25 °C
Boiling Point	188-192 °C
Melting Point	-10 °C

| Water Solubility | Very slightly soluble |[1] |

Q: What does "optimizing solvent selection" mean, and why is it critical in a professional setting?

Optimizing solvent selection is the process of identifying a solvent or solvent system that not only dissolves the desired amount of a solute (like 3,3,5-trimethylcyclohexenone) but also meets a range of process-specific requirements. This is a critical activity in pharmaceutical and chemical development for several reasons:

• Process Efficiency: The right solvent can increase reaction rates, improve yield, and facilitate easier purification and crystallization, directly impacting production costs and timelines.[2][3]

• Product Quality: Solvent choice determines characteristics like crystal form, purity, and stability of the final product.[3]

• Safety and Regulatory Compliance: In pharmaceutical manufacturing, solvents must be chosen based on their toxicity and environmental impact. Regulatory bodies like the ICH provide strict guidelines (e.g., ICH Q3C) on permissible residual solvent levels in active pharmaceutical ingredients (APIs).[3][4] Adhering to Good Manufacturing Practices (GMP) is mandatory.[5]

Troubleshooting Guide: Experimental Planning & Execution

This section provides practical, step-by-step guidance for the experimental determination and optimization of 3,3,5-trimethylcyclohexenone solubility.

Q: How do I perform an initial, small-scale solvent screen to estimate solubility?

An initial screen provides a rapid, qualitative assessment of solubility across a range of solvents with varying properties. The goal is to identify promising candidates for further quantitative analysis.

Core Principle: The fundamental concept of "like dissolves like" is the guiding principle for initial solvent selection.[6] This means compounds tend to dissolve in solvents with similar polarity.[6][7] Therefore, a good initial screen should include nonpolar, polar aprotic, and polar protic solvents to cover a wide range of intermolecular interactions.

Experimental Workflow for Initial Screening:

• Preparation: Weigh a small, fixed amount of 3,3,5-trimethylcyclohexenone (e.g., 10 mg) into several small, sealable glass vials.

• Solvent Addition: Add a measured volume of a single test solvent (e.g., 1 mL) to each vial.

• Agitation: Seal the vials and agitate them at a constant temperature (e.g., using a shaker or vortex mixer) for a set period (e.g., 10-15 minutes).

• Observation: Visually inspect each vial for undissolved solid. A clear solution indicates high solubility, while visible particles indicate partial or low solubility.

• Classification: Classify the solubility qualitatively (e.g., "freely soluble," "sparingly soluble," "insoluble").

Initial Solvent Screening Workflow

Table 2: Suggested Solvents for Initial Screening

Solvent	Type	Rationale	ICH Class
Hexane	Nonpolar	Interacts via van der Waals forces.[6]	2
Toluene	Nonpolar (Aromatic)	Can engage in π-stacking interactions.	2
Acetone	Polar Aprotic	Has dipoles but no acidic protons.[6]	3
Ethyl Acetate	Polar Aprotic	A common, less polar ester.	3
Acetonitrile	Polar Aprotic	Useful in purification processes like HPLC.[8]	2
Isopropanol	Polar Protic	Capable of hydrogen bonding.[8]	3
Ethanol	Polar Protic	A versatile and common "green" solvent.[3]	3

| Water | Polar Protic | Establishes a baseline for aqueous solubility. | N/A |

Q: My initial screen showed poor solubility in most common solvents. What are my next steps?

Poor solubility in single solvents is a common challenge. The next logical step is to explore theoretical models to guide the selection of more suitable solvents or solvent mixtures (co-solvents).

Advanced Strategy: Hansen Solubility Parameters (HSP)

HSP theory moves beyond the simple "polar vs. nonpolar" dichotomy. It posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

Every chemical has a unique set of these three parameters.[9][10] The core principle is that substances with similar HSP values (a small "distance" between them in "Hansen space") are likely to be miscible.[11]

Troubleshooting Workflow using HSP:

• Obtain HSP Values: Find the HSP values for 3,3,5-trimethylcyclohexenone and a comprehensive list of solvents from literature or software databases.[12][13]

• Calculate Distance (Ra): For each solvent, calculate its distance from the solute using the formula: Ra = sqrt(4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²)

• Identify Candidates: Solvents with the smallest Ra values are the most promising candidates for high solubility.

• Design Mixtures: If no single solvent is a good match, you can design a co-solvent system where the weighted average of the HSPs of the mixture closely matches the HSP of the solute.

Troubleshooting Strategy for Poor Solubility

Q: How do I accurately and reliably quantify the solubility of trimethylcyclohexenone?

Visual screening is insufficient for process development. For accurate, reproducible data, the equilibrium shake-flask method is the gold standard.[6][14] This method determines the thermodynamic solubility, which is the saturation concentration of a solute in a solvent at equilibrium.

Core Principle: An excess of the solid solute is agitated in the solvent for a sufficient time to ensure a true equilibrium is reached between the undissolved solid and the saturated solution.[6] The concentration of the resulting clear solution is then measured analytically.

Quantitative Solubility Determination Workflow

A detailed protocol for this method is provided in the Experimental Protocols section below.

Q: My quantitative results are inconsistent. What are the common causes of error?

Inconsistent data often points to a deviation in one of the critical parameters of the shake-flask method. Here are the most common culprits:

• Insufficient Equilibration Time: If equilibrium is not reached, the measured concentration will be lower than the true solubility. Validation Tip: Take samples at multiple time points (e.g., 24, 48, and 72 hours). If the concentration no longer increases between the later time points, equilibrium has likely been achieved.

• Temperature Fluctuation: Solubility is highly temperature-dependent. Ensure your shaker/incubator maintains a stable temperature (±0.5 °C).

• Inadequate Phase Separation: If fine, undissolved particles are not fully removed, they can dissolve during sample dilution and analysis, artificially inflating the measured solubility. Validation Tip: Use a combination of centrifugation and filtration with a chemically inert filter (e.g., PTFE) to ensure a particle-free filtrate.[6]

• Solute Adsorption: The compound may adsorb to the filter material, leading to an underestimation of solubility.[15] Perform a control experiment by filtering a standard solution of known concentration to check for recovery.

• Impure Materials: The purity of both the 3,3,5-trimethylcyclohexenone and the solvent can significantly affect results. Use high-purity, pharmacopeia-grade solvents where possible.[4]

Experimental Protocols

Protocol 1: Equilibrium Solubility Determination via Shake-Flask Method

This protocol describes a robust method for determining the thermodynamic solubility of 3,3,5-trimethylcyclohexenone.

Materials:

• 3,3,5-Trimethylcyclohexenone (≥98% purity)

• High-purity solvent of choice

• Temperature-controlled orbital shaker or incubator

• Analytical balance

• Glass vials with screw caps

• Centrifuge

• Volumetric flasks and pipettes

• Syringes and chemically inert syringe filters (e.g., 0.45 µm PTFE)

• HPLC or other suitable analytical instrument

Methodology:

• Preparation of Saturated Solution: a. Add an excess amount of 3,3,5-trimethylcyclohexenone to a glass vial. "Excess" means enough solid should remain visible at the end of the experiment. (e.g., add ~50 mg to 2 mL of solvent). b. Accurately add a known volume of the solvent to the vial. c. Prepare at least three replicates for each solvent.

• Equilibration: a. Seal the vials securely to prevent solvent evaporation. b. Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed. c. Allow the samples to equilibrate for at least 48 hours. For new systems, it is advisable to test samples at 24, 48, and 72 hours to confirm equilibrium has been reached.[6]

• Phase Separation: a. After equilibration, remove the vials and let them stand for 30 minutes to allow larger particles to settle. b. Centrifuge the vials for 15-20 minutes at a high speed (e.g., 10,000 rpm) to pellet the undissolved solid. c. Immediately after centrifugation, carefully draw the clear supernatant into a syringe. d. Attach a syringe filter to the syringe and filter the supernatant into a clean vial. This step removes any remaining fine particles.[6]

• Quantification: a. Prepare a stock solution of 3,3,5-trimethylcyclohexenone of known concentration in the chosen solvent. b. Create a series of calibration standards by diluting the stock solution. c. Analyze the calibration standards using a validated HPLC method to generate a calibration curve. d. Dilute the filtered sample solution with a known factor to bring its concentration within the range of the calibration curve. e. Analyze the diluted sample and use the calibration curve to determine its concentration.

• Data Reporting: a. Calculate the original concentration in the saturated solution by accounting for the dilution factor. b. Report the final solubility as an average of the replicates in units of mg/mL or mol/L at the specified temperature.[6]

References

• Purosolv. (2025, April 22). Key Considerations for Selecting Solvents in Drug Manufacturing.
• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• Sigma-Aldrich. 3,3,5-Trimethylcyclohexanone 98%. Product Page.
• Unknown Source. Toward predicting process outcomes in different solvents: Solubility and reactivity.
• Unknown Source. Determination of Solubility by Gravimetric Method.
• ChemicalBook. (2026, January 13). 3,3,5-Trimethylcyclohexanone | 873-94-9.
• Unknown Source. (2023, September 15). Editorial Basic Approaches for the Selection of Solvents in Pharmaceutical Industries.
• Unknown Source. (PDF) Experimental and Computational Methods Pertaining to Drug Solubility.
• Unknown Source. solubility experimental methods.pptx.
• Apollo Scientific.
• Unknown Source. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
• PubChem. 2,4,4-Trimethylcyclohexanone.
• PubChem. 3,4,5-Trimethylcyclohexanone.
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• Schilter, O. T., & Baldassari, C. (2025, May 20). Machine Learning Models for Solvent Prediction in Organic Reactions: Bridging the Gap between Theory and Practical Efficacy. ChemRxiv.
• RCM Thermal Kinetics. (2025, March 18).
• PubChem. 2,2,6-Trimethylcyclohexanone.
• LPSEPCampaign. (2024, October 24). Steps for Managing Solvents in API Manufacturing.
• Hansen Solubility. Hansen Solubility Parameters.
• Unknown Source.
• Ataman Kimya. TMCHONE (3,3,5-TRIMETHYL CYCLOHEXANONE).
• European Medicines Agency (EMA). Q 7 Good Manufacturing Practice for Active Pharmaceutical Ingredients.
• Stenutz. Hansen solubility parameters.
• Abbott, S. HSP Basics | Practical Solubility Science.
• Diversified Enterprises. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids.
• Scribd. Hansen Solubility Parameters Values List.
• University of Rochester. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties.
• Murov, S. (2022, September 8). Properties of Common Organic Solvents.

Sources

• 1. 3,3,5-Trimethylcyclohexanone | 873-94-9 [chemicalbook.com]
• 2. Toward predicting process outcomes in different solvents: Solubility and reactivity - ACS Green Chemistry [gcande.digitellinc.com]
• 3. rjpls.org [rjpls.org]
• 4. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Steps for Managing Solvents in API Manufacturing [solventwasher.com]
• 9. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 10. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 11. Hansen solubility parameters [stenutz.eu]
• 12. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Controlling Regioselectivity in Trimethylcyclohexenone Derivatives

Welcome to the Technical Support Center for advanced synthetic applications involving trimethylcyclohexenone derivatives. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most notorious challenge when working with compounds like isophorone (3,5,5-trimethylcyclohex-2-en-1-one) : controlling regioselectivity.

Isophorone presents a complex matrix of reactive sites: an α,β -unsaturated ketone system (susceptible to both 1,2- and 1,4-attack), highly steric gem-dimethyl groups at the C5 position, and multiple enolizable α and γ protons. This guide provides field-proven, causality-driven solutions to force your reactions down the desired mechanistic pathways.

Module 1: Hydride Reductions (1,2- vs. 1,4-Reduction)

FAQ & Troubleshooting

Q: My sodium borohydride (NaBH₄) reductions of isophorone yield an inseparable mixture of allylic alcohol and saturated ketone. How do I force exclusive 1,2-reduction? A: The causality here lies in Hard-Soft Acid-Base (HSAB) theory. NaBH₄ is a borderline nucleophile that can attack both the hard carbonyl carbon (1,2-reduction) and the soft β -carbon (1,4-reduction). To force 1,2-reduction, you must "harden" the electrophile. By introducing a Lewis acid or a coordinating surface, you selectively activate the carbonyl oxygen. For example, using acidic activated alumina rehydrated to Brockmann II grade forces a 97:3 regioselectivity in favor of the allylic alcohol [1]. The alumina coordinates the C=O oxygen, intensifying the partial positive charge on the carbonyl carbon and driving the hard hydride directly to the 1,2-position.

Q: Conversely, how do I achieve exclusive 1,4-reduction without over-reducing the carbonyl to a saturated alcohol? A: To favor 1,4-reduction, you must stabilize the conjugate transition state. Conducting the NaBH₄ reduction in anionic micellar media (such as SDS) shifts the selectivity toward the 1,4-product. The micellar interface aligns the reactants and stabilizes the softer, more diffuse transition state required for conjugate addition.

Module 2: Organometallic Additions

FAQ & Troubleshooting

Q: I am trying to alkylate the β -carbon (C3) of isophorone using a Grignard reagent, but I keep getting the tertiary allylic alcohol. Why? A: Grignard reagents (RMgX) and organolithiums (RLi) are highly polarized, hard nucleophiles. Under kinetic control, they will preferentially attack the hard carbonyl carbon, resulting in 1,2-addition. To achieve 1,4-conjugate addition, you must transmetalate to a softer metal. Introducing catalytic Copper(I) salts (Barbier conditions) converts the Grignard into an organocuprate intermediate[2]. The softer Cu(I) center prefers orbital-controlled interactions with the softer β -carbon of the enone, cleanly yielding the 1,4-adduct.

Regioselectivity Workflow

Workflow for controlling regioselective nucleophilic addition to isophorone.

Module 3: Enolization and α -Alkylation

FAQ & Troubleshooting

Q: When attempting α -alkylation of isophorone, I get a complex mixture of α , γ , and self-condensation products. How can I control this? A: Isophorone possesses multiple enolizable sites, leading to cross-conjugated (kinetic) and extended-conjugated (thermodynamic) enolates. Standard strong bases often lead to unselective deprotonation or trigger competitive Baylis-Hillman and aldol pathways. To achieve regioselective α -alkylation with electron-deficient alkenes, utilize DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) as a catalyst. DBU specifically promotes the formation of a vinylogous dienolate intermediate, which directs the electrophilic attack exclusively to the α -position under mild, atom-economic conditions [3].

Module 4: Biocatalytic C-H Activation

FAQ & Troubleshooting

Q: How can I selectively hydroxylate the C4 position of isophorone without touching the gem-dimethyl or C7 positions? A: Chemical C-H oxidation of isophorone is notoriously unselective due to the similar bond dissociation energies of the allylic protons. To achieve absolute regiocontrol, transition to biocatalysis. Engineered variants of Cytochrome P450 (such as the F87W/Y96F/L244A/V247L mutant of CYP101A1) utilize a highly specific, restricted hydrophobic binding pocket [4]. This pocket physically anchors the gem-dimethyl group, preventing substrate rotation and exposing only the C4 methylene to the reactive heme-iron-oxo species, yielding (R)-4-hydroxyisophorone with ≥ 98% regioselectivity.

Quantitative Regioselectivity Data Summary

Reaction Type	Reagent System	Target Regioisomer	Selectivity Ratio	Causality / Mechanism
Hydride Reduction	NaBH₄ / Rehydrated Alumina	1,2-Reduction	97:3 (1,2/1,4)	Alumina coordinates C=O, increasing electrophilic hardness.
Hydride Reduction	NaBH₄ / SDS Micelles	1,4-Reduction	1.6:1 (1,4/1,2)	Micellar interface stabilizes the softer conjugate transition state.
Organometallic	RMgX (Grignard, Cu-free)	1,2-Addition	>90:10 (1,2/1,4)	Hard nucleophile kinetically attacks the hard C=O carbon.
Organometallic	RMgX + CuCl (1 mol%)	1,4-Addition	>95:5 (1,4/1,2)	Cu(I) transmetalation forms a soft organocuprate intermediate.
Alkylation	Electrophile + DBU	α -Alkylation	Exclusive	DBU drives vinylogous dienolate formation.
C-H Oxidation	CYP101A1 (Engineered)	C4-Hydroxylation	≥ 98%	Hydrophobic pocket sterically restricts substrate orientation.

Standardized Experimental Protocols

Protocol A: Cerium-Free 1,2-Regioselective Reduction of Isophorone

This protocol utilizes surface chemistry to bypass the need for toxic/expensive Lanthanide salts (Luche conditions).

• Catalyst Preparation: Weigh 10.0 g of acidic activated alumina (Brockmann I). Add 0.3 mL (3% w/w) of deionized water dropwise while shaking vigorously to evenly distribute the moisture. Allow it to equilibrate for 2 hours to achieve Brockmann II grade.

• Reaction Setup: In a round-bottom flask, dissolve isophorone (2.0 mmol) in 10 mL of ethyl acetate (EtOAc).

• Reagent Addition: Add 2.0 g of the rehydrated alumina to the solution, followed by NaBH₄ (2.0 mmol) in one portion.

• Execution: Stir the heterogeneous mixture at room temperature for 48 hours.

• Workup: Filter the mixture through a pad of Celite to remove the alumina and unreacted borohydride. Wash the pad with 20 mL of EtOAc. Concentrate the filtrate in vacuo.

• Validation Checkpoint: Self-Validation via NMR/TLC. Run the crude product on TLC (Hexanes/EtOAc 70:30). The starting isophorone has an R f​ of ~0.60, while the 1,2-allylic alcohol product runs lower at R f​ ~0.45. By 1 H NMR, the disappearance of the ketone carbon (~199 ppm in 13 C) and the appearance of the carbinol proton multiplet at ~4.3 ppm confirms successful 1,2-reduction.

Protocol B: Cu-Catalyzed 1,4-Conjugate Addition (Barbier Conditions)

This protocol uses catalytic copper to soften the Grignard reagent in situ.

• System Purging: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with dry Argon.

• Reagent Loading: Add Magnesium turnings (2.5 mmol), CuCl (0.02 mmol, 1 mol%), and 5 mL of anhydrous THF.

• In Situ Organocuprate Generation: Add the desired alkyl halide (2.2 mmol) dropwise at room temperature. Stir for 30 minutes until the Mg is consumed and a dark solution (indicating cuprate formation) is observed.

• Substrate Addition: Cool the flask to 0 °C. Add isophorone (2.0 mmol) dissolved in 2 mL of THF dropwise over 10 minutes to prevent thermal spikes that could drive 1,2-addition.

• Quench: After 1 hour, strictly quench the reaction with 10 mL of saturated aqueous NH₄Cl at 0 °C. Causality note: Acidic quenching prevents the resulting enolate from equilibrating or undergoing retro-Michael reactions.

• Validation Checkpoint: Self-Validation via NMR. In the 1 H NMR of the crude extract, the complete disappearance of the vinylic proton (~5.9 ppm) confirms the destruction of the C=C bond. The retention of the carbonyl peak in 13 C NMR (~210 ppm) confirms 1,4-conjugate addition rather than 1,2-attack.

References

• Source: Tetrahedron Letters (via NSF Public Access)
• The Copper Mediated Barbier Reactions of α,β-Unsaturated Ketones: Regioselective Conjugate and 1,2-Addition Source: Taylor & Francis Online URL
• Source: Green Chemistry Letters and Reviews (via ResearchGate)
• Source: National Institutes of Health (NIH)

Technical Support Center: Trimethylcyclohexenone Extraction &amp; Phase Separation

Welcome to the Technical Support Center for Trimethylcyclohexenone (Isophorone) extraction. This guide provides researchers, analytical chemists, and drug development professionals with field-proven, mechanistically grounded troubleshooting strategies for resolving phase separation issues—such as stable emulsions and third-phase formation—during liquid-liquid extraction (LLE).

Diagnostic Workflow for Phase Separation

Before altering your chemical parameters, use the following decision matrix to diagnose and resolve emulsion issues systematically.

Diagnostic workflow for resolving liquid-liquid extraction emulsions in isophorone recovery.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why does trimethylcyclohexenone consistently form stable emulsions in complex biological or environmental matrices? A: Trimethylcyclohexenone (isophorone) is an α,β -unsaturated cyclic ketone with intermediate polarity. When extracted from complex matrices using standard solvents like methylene chloride, emulsions frequently occur due to endogenous surfactant-like compounds (e.g., lipids, free fatty acids, or proteins)[1]. These amphiphilic molecules accumulate at the aqueous-organic interface, drastically lowering the interfacial tension. Because these large molecules possess intermediate solubility in both phases, they stabilize microscopic solvent droplets, preventing the buoyant forces required for rapid phase coalescence[1].

Q2: How does the salting-out effect mechanistically resolve poor partitioning and third-phase formation? A: relies on adding high concentrations of inorganic salts (typically NaCl or (NH4​)2​SO4​ ) to the aqueous phase. Mechanistically, the dissolution of these salts requires massive amounts of water molecules to form hydration spheres around the dissociated ions. This depletes the "free" water available to solvate the moderately polar trimethylcyclohexenone, thermodynamically driving the analyte into the less polar organic phase. Simultaneously, the extreme ionic strength forces surfactant-like impurities to precipitate, destabilizing the emulsion mid-zone[1].

Q3: Does pH adjustment affect the extraction of neutral trimethylcyclohexenone? A: Isophorone itself is a neutral compound, meaning its specific partition coefficient is generally unaffected by pH. However, adjusting the sample pH to ≤2 using HCl or H2​SO4​ is a highly effective, indirect emulsion-breaking technique[2]. The low pH protonates anionic surfactants (e.g., fatty acids, alkali soaps) present in the matrix, neutralizing their charge[2]. Once neutralized, these molecules lose their emulsifying properties, causing the trapped organic solvent to coalesce into a distinct layer.

Q4: According to regulatory methodologies, when should mechanical disruption be prioritized over chemical adjustment? A: According to standardized protocols such as, if the emulsion interface is greater than one-third the volume of the solvent layer, mechanical techniques must be employed[3]. Chemical adjustments alter the matrix chemistry, which can sometimes lead to analyte degradation. Mechanical methods—such as centrifugation or filtration of the emulsion layer through a silanized glass wool plug—physically shear the stabilized droplets without altering the chemical integrity of the isophorone[3].

Quantitative Troubleshooting Matrix

Use this matrix to select the appropriate intervention based on the physical symptoms of your extraction mixture.

Troubleshooting Parameter	Physical Symptom	Recommended Action	Expected Quantitative Outcome
Mixing Dynamics	Stable micro-emulsion immediately post-shaking	Switch from vigorous shaking to gentle swirling or rolling.	Prevents droplet fragmentation <10μm ; maintains surface area for >85% recovery.
Ionic Strength (SALLE)	Hazy interface, poor analyte recovery	Add 2−3M NaCl or (NH4​)2​SO4​ to the aqueous phase.	>90% isophorone recovery; interface thickness reduced to <2mm .
pH Adjustment	Milky emulsion in biological/lipid-heavy matrices	Acidify aqueous phase to pH≤2 with 1M H2​SO4​ .	Neutralizes >95% of anionic surfactants; phase separation achieved in <5 mins.
Mechanical Shearing	Emulsion band >33% of solvent volume	Centrifuge at 3000 rpm for 10 mins OR filter via glass wool.	>99% physical phase coalescence; zero chemical alteration to the target analyte.

Self-Validating Standard Operating Procedure (SOP)

This step-by-step protocol for trimethylcyclohexenone extraction integrates built-in validation checks to ensure a robust, emulsion-free workflow.

Phase 1: Preparation and Initial Extraction

• Sample Preparation: Transfer 100 mL of the aqueous sample containing trimethylcyclohexenone into a scrupulously cleaned 250 mL separatory funnel[3].

• Solvent Addition: Add 15 mL of methylene chloride (or an alternative like ethyl acetate).

• Agitation Dynamics: Invert the funnel and gently swirl for 2 minutes. Vent periodically to release pressure.

  • Causality: Gentle swirling maintains necessary surface area contact for mass transfer while preventing the high-shear forces that generate unbreakable micro-emulsions[1].

• Equilibration: Secure the funnel on a ring stand and allow the phases to settle for exactly 10 minutes[3].

Phase 2: Self-Validating Phase Assessment 5. Interface Measurement: Visually inspect the boundary layer between the aqueous and organic phases.

• Validation Check A: If the emulsion interface is <2 mm thick, the separation is successful. Proceed directly to Step 9.

• Validation Check B: If the emulsion interface is >1/3 of the solvent volume, the separation has failed. Proceed to Phase 3[3].

Phase 3: Sequential Emulsion Resolution 6. Salting-Out (First-line): Add 5 g of pre-baked NaCl to the funnel. Swirl gently until dissolved. Allow 5 minutes for phase separation.

• Mechanism: Increases aqueous ionic strength, driving isophorone into the organic phase and precipitating surfactants.

• Acidification (Second-line): If the emulsion persists, add 1M H2​SO4​ dropwise until the aqueous phase reaches pH≤2 .

  • Mechanism: Protonates and neutralizes matrix surfactants[2].

• Mechanical Disruption (Third-line): If a stubborn third-phase remains, drain the emulsion layer into a glass centrifuge tube and centrifuge at 3000 rpm for 10 minutes, or filter the emulsion through a plug of silanized glass wool[3]. Recombine the isolated organic phase with the primary extract.

Phase 4: Recovery and Concentration 9. Collection: Drain the lower methylene chloride layer through a funnel containing anhydrous sodium sulfate ( Na2​SO4​ ) to remove residual water micro-droplets[4]. 10. Concentration: Concentrate the extract using a rotary evaporator or gentle nitrogen stream. Ensure the water bath does not exceed 40∘C to prevent the volatilization of the isophorone.

References

• "Tips for Troubleshooting Liquid–Liquid Extractions", LCGC International.[Link]

• "Enhancing Extractions by Salting Out", LCGC International.[Link]

• "Techniques for Emulsion Breaking for Oil in Water Solvent Extractions", AZoM.[Link]

• "Method 609: Nitroaromatics and Isophorone", U.S. Environmental Protection Agency (EPA).[Link]

• "NEMI Method Summary - 609", National Environmental Methods Index. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. azom.com [azom.com]
• 3. epa.gov [epa.gov]
• 4. NEMI Method Summary - 609 [nemi.gov]

removing unreacted starting materials from trimethylcyclohexenone mixtures

An in-depth technical guide by a Senior Application Scientist.

Technical Support Center: Purification of Trimethylcyclohexenone

Introduction

The synthesis of trimethylcyclohexenone isomers, valuable intermediates in the fragrance, pharmaceutical, and specialty chemical industries, often results in complex mixtures.[1][2] A significant challenge in producing high-purity trimethylcyclohexenone is the effective removal of unreacted starting materials and reaction byproducts. These impurities can have physical properties, such as boiling points and polarities, that are frustratingly similar to the desired product, complicating purification.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting the purification of trimethylcyclohexenone. Moving beyond simple protocols, we will explore the underlying chemical principles that govern the selection of purification strategies, empowering you to make informed decisions for a successful separation.

Troubleshooting Common Purification Scenarios

This section addresses specific issues encountered during the purification of trimethylcyclohexenone mixtures in a practical question-and-answer format.

Question 1: My Gas Chromatography (GC) analysis shows a significant low-boiling impurity, which I suspect is unreacted acetone or mesityl oxide from an aldol condensation. What is the most direct removal method?

Answer: The most effective method for removing volatile impurities with significantly lower boiling points than your target trimethylcyclohexenone is fractional distillation .[3] The efficiency of the separation is directly related to the difference in boiling points between the components and the efficiency of your distillation column.

The self-condensation of acetone is a classic method that produces a range of products, including diacetone alcohol, which dehydrates to mesityl oxide.[4][5] These, along with unreacted acetone, are common impurities. Given their lower boiling points (see Table 1), they will distill first, allowing for their separation from the higher-boiling trimethylcyclohexenone product.

Table 1: Boiling Points of Common Reactants, Intermediates, and Products

Compound	Boiling Point (°C) at 760 mmHg
Acetone	56 °C
Mesityl Oxide	129-130 °C[5]
3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone)	215 °C
2,2,6-Trimethylcyclohexanone	178-179 °C[6]

| 3,3,5-Trimethylcyclohexanone | 188-192 °C[7] |

A detailed methodology for fractional distillation is provided in the "Detailed Purification Protocols" section below.

Question 2: I'm struggling to separate my target trimethylcyclohexenone from an isomeric byproduct. Their boiling points are nearly identical. What should I do?

Answer: When fractional distillation is ineffective due to very close boiling points, preparative column chromatography is the method of choice.[8] This technique separates compounds based on differences in their polarity and interaction with a stationary phase, typically silica gel.

Even small structural differences between isomers can lead to a sufficient polarity differential for separation. For example, the position of the double bond and methyl groups in different trimethylcyclohexenone isomers affects the molecule's overall polarity, allowing for separation on a silica column. The key to success is the systematic optimization of the mobile phase (eluent).

Core Strategy:

• Analytical TLC: First, use Thin Layer Chromatography (TLC) to test various solvent systems (e.g., different ratios of hexane and ethyl acetate). Your goal is to find a system that gives a clear separation between the spots corresponding to your product and the impurity (an ideal ΔRf is >0.2).[8]

• Preparative Column: Once an effective solvent system is identified, scale up to a preparative column. For closely related isomers, a gradient elution (gradually increasing the polarity of the mobile phase during the run) may be necessary to achieve baseline separation.[9]

A detailed methodology for preparative column chromatography is provided in the "Detailed Purification Protocols" section below.

Question 3: My synthesis used an acid catalyst (e.g., p-toluenesulfonic acid) or a base (e.g., NaOH). How should I pretreat the crude mixture before distillation?

Answer: It is critical to remove ionic catalysts before attempting distillation. Heating an acidic or basic mixture can catalyze unwanted side reactions, such as polymerization or decomposition, leading to yield loss and the formation of high-boiling tars that are difficult to remove.[10]

The solution is a standard aqueous workup involving liquid-liquid extraction to neutralize the mixture and remove water-soluble components. This process isolates the organic compounds in an immiscible solvent layer, which can then be dried and concentrated prior to distillation or chromatography.

A typical workup involves sequential washes with:

• A weak base (e.g., 10% sodium bicarbonate solution) to neutralize acid catalysts.[11]

• Water to remove water-soluble compounds.

• Brine (saturated NaCl solution) to break up emulsions and remove the bulk of dissolved water from the organic layer.[8]

The diagram below illustrates the general workflow for a post-synthesis workup.

Caption: Post-Synthesis Workup and Purification Workflow.

Question 4: I believe my mixture contains unreacted aldehydes or sterically unhindered ketones. Is there a chemical method to selectively remove them?

Answer: Yes, a highly effective and classic technique is extraction with a saturated sodium bisulfite (NaHSO₃) solution .[12] This method exploits the ability of bisulfite to undergo a nucleophilic addition reaction with unhindered aldehydes and some reactive ketones (like methyl ketones) to form a charged bisulfite adduct.

This adduct is an ionic salt and is therefore highly soluble in the aqueous layer, while the desired (and typically more hindered) trimethylcyclohexenone product remains in the organic layer.[12] This allows for a clean separation by extraction. The reaction is reversible; if you needed to recover the aldehyde/ketone, you could do so by treating the aqueous layer with a base.[12] This method is particularly useful for removing impurities that are difficult to separate by other physical means.

Detailed Purification Protocols

Protocol 1: High-Efficiency Fractional Distillation

This protocol is designed for separating components with a boiling point difference of at least 25-40 °C.[13]

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a packed fractionating column (e.g., Vigreux or packed with Raschig rings or metal sponge), a still head with a thermometer, a condenser, and a receiving flask.[14] Ensure all joints are properly sealed. For distillations above 150 °C, insulate the column and still head with glass wool or aluminum foil to maintain thermal equilibrium.[13]

• Charge the Flask: Fill the distilling flask no more than two-thirds full with the crude, neutralized, and dried organic mixture. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Heating: Begin heating the flask gently using a heating mantle. The goal is to establish a slow, steady distillation rate (approximately 1-2 drops per second).

• Equilibration: Allow the vapor to slowly rise through the column. You will observe a ring of condensate moving up the column. The system is at equilibrium when the temperature at the still head stabilizes and vapor is condensing on the thermometer bulb.

• Fraction Collection:

  • Fore-run: Collect the first fraction that comes over. This will be enriched in the lowest-boiling impurities (e.g., acetone). The temperature should be stable but low.

  • Intermediate Fraction: As the low-boiling components are removed, the temperature may rise. Collect any intermediate fraction in a separate receiver until the temperature stabilizes again at the boiling point of your desired product.

  • Main Fraction: Collect the main fraction containing your purified trimethylcyclohexenone while the temperature at the still head remains constant at the expected boiling point.

  • High-Boiling Residue: Stop the distillation before the flask goes to dryness to avoid overheating the residue, which can cause decomposition.

• Analysis: Analyze all collected fractions by GC to assess purity and determine which fractions to combine.

Protocol 2: Preparative Column Chromatography

This protocol is for separating compounds based on polarity.

• Column Preparation (Wet Packing):

  • Select a column of appropriate size for your sample amount (a general rule is a 20:1 to 50:1 ratio of silica to crude product by weight).

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 Hexane:Ethyl Acetate).

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the bed uniformly, ensuring no air bubbles are trapped. Drain the excess solvent until the level is just above the silica surface.[9]

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) to the solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of your crude product adsorbed onto the silica.[9]

  • Carefully add this powder to the top of the packed column, creating a thin, even band.

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Begin eluting the column, collecting fractions in test tubes or vials.

  • If using gradient elution, gradually increase the percentage of the more polar solvent (e.g., ethyl acetate) to elute compounds that are more strongly adsorbed to the silica.

• Monitoring and Collection:

  • Monitor the elution process by spotting collected fractions onto TLC plates.

  • Visualize the spots under UV light (if applicable) and/or by staining.

  • Combine the fractions that contain only the pure desired product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified trimethylcyclohexenone.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary synthetic routes to trimethylcyclohexenone and their common unreacted starting materials?

The most common routes are the Robinson Annulation, Diels-Alder cycloaddition, and the self-condensation of acetone.

• Robinson Annulation: This method builds a six-membered ring by combining a Michael addition with an intramolecular aldol condensation.[15][16]

  • Common Starting Materials: A ketone (e.g., 2-methylcyclohexanone) and an α,β-unsaturated ketone (e.g., methyl vinyl ketone).[1] Unreacted quantities of both can remain.

• Diels-Alder Reaction: A [4+2] cycloaddition.[11]

  • Common Starting Materials: A conjugated diene (e.g., isoprene, piperylene) and a dienophile (e.g., mesityl oxide).[11][17]

• Acetone Self-Condensation: An acid or base-catalyzed reaction that primarily produces isophorone (3,5,5-trimethyl-2-cyclohexen-1-one).[2]

  • Common Starting Materials/Impurities: Acetone, diacetone alcohol, mesityl oxide, and phorone.[4]

FAQ 2: How do I decide between using distillation or chromatography?

The choice is primarily dictated by the physical properties of the components in your mixture. The following decision tree provides a simple guide.

Caption: Decision Tree for Purification Method Selection.

FAQ 3: Can crystallization be used to purify trimethylcyclohexenone?

Generally, no. Most common isomers of trimethylcyclohexenone are liquids at or near room temperature.[6][7] Crystallization is a purification technique for solids.[18][19] However, if your specific isomer has a sufficiently high melting point, low-temperature crystallization could be explored. A more common, though indirect, strategy for highly challenging separations is to convert the liquid ketone into a solid derivative (e.g., a semicarbazone or oxime), purify this solid by recrystallization, and then regenerate the pure ketone via hydrolysis. This is a multi-step process reserved for when standard methods fail.

References

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• Al-Mutaz, I. S. (2013). Aldol condensation of acetone to mesitylene. ResearchGate. [Link]

• Google Patents. (n.d.). DE2547223C3 - Process for the preparation of 2,6,6-trimethyl-cyclohex-2-en-1-one.

• Hollmann, F., & Kara, S. (2023). The Production of Isophorone. MDPI. [Link]

• SIELC Technologies. (2018). 3,3,5-Trimethylcyclohexanone. Retrieved from SIELC Technologies. [Link]

• J&K Scientific LLC. (2025). Robinson Annulation. Retrieved from J&K Scientific. [Link]

• Wang, Y., et al. (2021). Study on the selective hydrogenation of isophorone. PMC - NIH. [Link]

• Miles, W. H., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. PMC - NIH. [Link]

• Google Patents. (n.d.). EP1318130A1 - Process for the preparation of 3,3,5-trimethylcyclohexanol.

• Chemist Wizards. (n.d.). Robinson Annulation Mechanism, Reaction, Structure & Problems. Retrieved from Chemist Wizards. [Link]

• Ashenhurst, J. (2018). The Robinson Annulation. Master Organic Chemistry. [Link]

• Organic Syntheses. (n.d.). Mesityl oxide. Retrieved from Organic Syntheses. [Link]

• YouTube. (2021). Preparation of an α,β-Unsaturated Ketone by Combined Michael and Aldol Condensation Reactions. [Link]

• Google Patents. (n.d.). CN105523909A - Method for preparing alpha and beta-unsaturated ketone.

• ResearchGate. (n.d.). Reaction route for the generation of 3,3,5-trimethylcyclohexanone and.... Retrieved from ResearchGate. [Link]

• Chemdad. (n.d.). 3,3,5-Trimethylcyclohexanone. Retrieved from Chemdad. [Link]

• Filo. (2025). The acid-catalyzed aldol condensation of acetone.... Retrieved from Filo. [Link]

• Google Patents. (n.d.). EP0075237A2 - Process for the preparation of 1-formyl-2,6,6-trimethyl-cyclohex-1-ene derivatives.

• Politecnico di Torino. (n.d.). Analysis of a chromatographic purification process. Retrieved from IRIS - Politecnico di Torino. [Link]

• Chemistry LibreTexts. (2021). 10.13: The Robinson Annulation Reaction. Retrieved from Chemistry LibreTexts. [Link]

• JACS Au. (n.d.). Elucidation of Active Sites in Aldol Condensation of Acetone.... Retrieved from JACS Au. [Link]

• Sciencemadness.org. (2016). Mesityl oxide synthesis. Retrieved from Sciencemadness.org. [Link]

• University of Toronto. (n.d.). EXPERIMENT 2: DISTILLATION AND GAS CHROMATOGRAPHY. Retrieved from University of Toronto. [Link]

• Google Patents. (n.d.). US8067644B2 - Process for conducting an organic reaction in ionic liquids.

• Fromm Group. (n.d.). Guide for crystallization. Retrieved from University of Fribourg. [Link]

• Scribd. (2001). Aldol Condensation Kinetics of Acetone. Retrieved from Scribd. [Link]

• Bartleby. (n.d.). 3 5 Trimethylcyclohexanone Lab Report. Retrieved from Bartleby. [Link]

• YouTube. (2016). Carrying out a fractional distillation. [Link]

• Pearson. (n.d.). Propose a complete mechanism for the acid-catalyzed aldol condensation of acetone. Retrieved from Pearson. [Link]

• Google Patents. (n.d.). US3896006A - Mesityl oxide removal from high-purity phenol.

• Organic Chemistry Portal. (n.d.). 1,4-Reduction of α,β-unsaturated compounds. Retrieved from Organic Chemistry Portal. [Link]

• Soto, R., et al. (n.d.). Liquid-phase synthesis of mesityl oxide from pure acetone over ion-exchange resins. Retrieved from ResearchGate. [Link]

• Revue Roumaine de Chimie. (n.d.). REDUCTION OF α,β-UNSATURATED CARBONYL COMPOUNDS.... Retrieved from Revue Roumaine de Chimie. [Link]

• Journal of Pharmaceutical Investigation. (2015). Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Retrieved from Springer. [Link]

• ANDRITZ. (n.d.). Crystallization process guide. Retrieved from ANDRITZ. [Link]

• kbDNA. (2021). Analyzing Purification for Optimized Bioseparation. Retrieved from kbDNA. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Commercial Trimethylcyclohexenone Samples

For researchers, scientists, and drug development professionals, the purity of a chemical reagent is the bedrock of reliable and reproducible results. In the synthesis of complex molecules and the development of new therapeutics, the seemingly subtle presence of impurities in a starting material like trimethylcyclohexenone can have profound and often detrimental effects on reaction yields, biological activity, and safety profiles. This guide provides an in-depth comparison of the principal analytical techniques for validating the purity of commercial trimethylcyclohexenone samples: Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and High-Performance Liquid Chromatography (HPLC).

The choice of an analytical method is not merely a matter of procedural convenience; it is a critical decision that impacts the integrity of the data generated. This guide is structured to provide not just the "how" but the "why" behind the selection and application of each technique, empowering you to make informed decisions for your specific research needs. We will delve into the core principles of each method, provide detailed experimental protocols, and present a comparative analysis of their performance characteristics.

The Critical Need for Purity Validation

Trimethylcyclohexenone, existing in various isomeric forms such as 3,5,5-trimethyl-2-cyclohexenone (isophorone) and 2,2,6-trimethylcyclohexanone, is a versatile intermediate in organic synthesis. Its synthesis, often originating from the self-condensation of acetone, is a complex process that can generate a variety of byproducts.[1][2][3][4] These can include other isomers, unreacted starting materials like diacetone alcohol and mesityl oxide, and higher condensation products.[1][2][4] The presence of these impurities can interfere with subsequent reactions, leading to lower yields and the formation of unintended side products. In a pharmaceutical context, such impurities could have toxicological implications, making rigorous purity assessment a non-negotiable aspect of quality control.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Compounds

GC-MS is a powerhouse for the analysis of volatile and semi-volatile compounds like trimethylcyclohexenone.[5] It offers exceptional separation efficiency and definitive identification capabilities, making it a primary choice for purity validation.

The Causality Behind the Choice of GC-MS

The strength of GC-MS lies in its two-part process. The gas chromatograph separates the components of a mixture based on their volatility and interaction with the stationary phase of the column.[6] For trimethylcyclohexenone and its likely isomers, which have very similar boiling points, the choice of a high-resolution capillary column is paramount to achieving baseline separation.[7] Following separation, the mass spectrometer fragments the eluted molecules and provides a mass spectrum, a veritable molecular fingerprint that allows for unambiguous identification.[8]

Experimental Protocol: A Self-Validating System

A robust GC-MS protocol is designed to be a self-validating system, incorporating checks and standards to ensure the accuracy and reliability of the results. This protocol should be validated according to established guidelines, such as those found in the United States Pharmacopeia (USP) General Chapter <1225>.[9][10]

Sample Preparation:

• Solvent Selection: Choose a high-purity volatile solvent in which trimethylcyclohexenone is readily soluble, such as dichloromethane or ethyl acetate.

• Concentration: Prepare a sample solution of approximately 1 mg/mL. Accurate weighing is crucial for quantitative analysis.

• Internal Standard (Optional but Recommended): For precise quantification, an internal standard (a compound not present in the sample with a distinct retention time) should be added at a known concentration.

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column. A non-polar column (e.g., DB-5ms) is a good starting point for separating isomers based on boiling point differences. For better separation of stereoisomers, a chiral stationary phase may be necessary.[11]

• Mass Spectrometer: A quadrupole mass spectrometer is commonly used.

Chromatographic Conditions (Starting Point):

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: Increase at 10 °C/min to 280 °C

  • Final hold: Hold at 280 °C for 5 minutes

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 50-500 amu

• Injection Mode: Split (e.g., 50:1) to prevent column overloading.

• Injection Volume: 1 µL

Data Analysis and Interpretation:

• Peak Identification: The retention time provides the initial identification of a compound.[6][8] The mass spectrum of each peak is then compared to a spectral library (e.g., NIST) for confirmation.

• Quantification: The purity is determined by the area percent method, where the area of the main trimethylcyclohexenone peak is expressed as a percentage of the total area of all peaks in the chromatogram. For higher accuracy, quantification should be performed using an internal or external standard calibration curve.

Caption: Workflow for GC-MS purity analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: An Absolute Method

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for purity assessment.[12] Unlike chromatographic techniques that rely on response factors, the signal intensity in a ¹H NMR spectrum is directly proportional to the number of protons giving rise to the signal, allowing for a more direct and often more accurate quantification.[12]

The Causality Behind the Choice of qNMR

The elegance of qNMR lies in its ability to provide both structural confirmation and quantitative information in a single experiment. For a compound like trimethylcyclohexenone, ¹H qNMR can not only confirm the identity of the major isomer present but also quantify it against a certified internal standard without the need for a specific trimethylcyclohexenone reference standard of known purity.[13] This is particularly advantageous when analyzing novel compounds or when a certified standard of the analyte is unavailable or prohibitively expensive.[12] The method's robustness is further underscored by its standardization under ISO 24583.[1][2][14][15][16]

Experimental Protocol: A Self-Validating System

The accuracy of qNMR is highly dependent on meticulous sample preparation and the correct setting of acquisition parameters. This protocol is designed to ensure the integrity of the quantitative data.

Sample Preparation:

• Internal Standard Selection: Choose a high-purity (>99.9%) certified internal standard that is soluble in the same deuterated solvent as the sample and has signals that do not overlap with the analyte signals. Maleic acid or dimethyl sulfone are common choices.

• Accurate Weighing: Using a microbalance, accurately weigh approximately 10-20 mg of the trimethylcyclohexenone sample and a molar equivalent amount of the internal standard into the same vial. The weighing process is a significant source of potential error and must be performed with care.[12][13]

• Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6). Ensure complete dissolution.

• Transfer: Transfer an exact volume of the solution into a high-quality NMR tube.

Instrumentation:

• NMR Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion and sensitivity.

Data Acquisition:

• Pulse Sequence: A simple 1D proton pulse sequence is used.

• Key Parameters for Quantification:

  • Relaxation Delay (d1): This is the most critical parameter for accurate quantification. It must be set to at least 5 times the longest T1 relaxation time of both the analyte and the internal standard to ensure full relaxation of the protons between scans.

  • Number of Scans (ns): Sufficient scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[15]

  • Flip Angle: A 90° pulse angle is typically used.

Data Processing and Purity Calculation:

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration.

• Integration: Integrate a well-resolved, non-overlapping signal for the trimethylcyclohexenone and a signal for the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / m_analyte) * (m_std / M_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Caption: Workflow for qNMR purity analysis.

High-Performance Liquid Chromatography (HPLC): A Versatile Alternative

HPLC is a highly versatile separation technique that can be applied to a wide range of compounds, including those that are not volatile enough for GC analysis.[9] For a compound like trimethylcyclohexenone, a reversed-phase HPLC method is typically employed.

The Causality Behind the Choice of HPLC

While GC-MS is often preferred for volatile ketones, HPLC offers a robust alternative, particularly in quality control settings where it is a prevalent technique.[17] The separation in reversed-phase HPLC is based on the differential partitioning of the analyte and impurities between a non-polar stationary phase (e.g., C18) and a polar mobile phase.[18] A key consideration for trimethylcyclohexenone is its detection. As it lacks a strong chromophore, UV detection at lower wavelengths (around 210 nm) may be required, which can be susceptible to baseline noise. To enhance sensitivity and specificity, pre-column derivatization with an agent like 2,4-dinitrophenylhydrazine (DNPH) can be employed.[16][19] This creates a derivative with strong UV absorbance at a higher wavelength (around 360 nm), significantly improving detection limits.[19][20]

Experimental Protocol: A Self-Validating System

A well-developed HPLC method should be validated for its intended purpose, assessing parameters like specificity, linearity, accuracy, and precision as outlined in USP <1225>.[9][10]

Sample Preparation (with Derivatization):

• Standard and Sample Solutions: Prepare stock solutions of the trimethylcyclohexenone sample and a reference standard in a suitable solvent like acetonitrile.

• Derivatization Reagent: Prepare a solution of 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium (e.g., acetonitrile with a small amount of phosphoric acid).

• Reaction: Mix equal volumes of the sample/standard solution and the DNPH reagent. Allow the reaction to proceed to completion (this may require gentle heating).

• Dilution and Filtration: Dilute the reaction mixture with the mobile phase and filter through a 0.45 µm syringe filter before injection.

Instrumentation:

• HPLC System: Equipped with a gradient pump, autosampler, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions (Starting Point):

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with a composition that allows for the retention of the derivative (e.g., 60% Acetonitrile / 40% Water).

  • Linearly increase the acetonitrile concentration to elute more hydrophobic impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 360 nm (for DNPH derivatives).

• Injection Volume: 10 µL.

Data Analysis and Interpretation:

• Peak Identification: Identify the peak corresponding to the trimethylcyclohexenone derivative by comparing its retention time to that of a derivatized reference standard.

• Quantification: Calculate the purity using the area percent method or, for greater accuracy, by constructing a calibration curve with derivatized standards of known concentrations.

Caption: Workflow for HPLC purity analysis with derivatization.

Comparative Analysis of Techniques

The selection of the most appropriate analytical technique depends on a variety of factors, including the specific requirements of the analysis, available instrumentation, and cost considerations.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with stationary phase, followed by mass-based identification.[6]	Signal intensity is directly proportional to the number of nuclei.[12]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[18]
Selectivity	Excellent, especially for isomers with different boiling points. Chiral columns can separate enantiomers.[11]	Excellent for structural isomers. Can distinguish diastereomers. Enantiomers require chiral solvating agents.	Good, dependent on column and mobile phase selection. Derivatization can enhance selectivity.
Sensitivity	High, typically in the low ppm to ppb range.	Moderate, generally suitable for impurities at levels of ~0.1% and above.[12]	Moderate to high, dependent on the detector and whether derivatization is used. Can reach ppm levels.
Quantification	Requires calibration with a reference standard for high accuracy. Area percent provides a good estimate.	Absolute quantification against an unrelated internal standard. Does not require a specific analyte standard.[13]	Requires calibration with a specific reference standard for accurate quantification.
Analysis Time	Typically 20-40 minutes per sample.[20]	Can be as short as a few minutes per sample for simple spectra.[12]	10-30 minutes per sample, but can be faster with UPLC systems.[20]
Cost	High initial instrument cost. Moderate cost per sample.[14][21]	Very high initial instrument cost. Low cost per sample for routine analysis.[17]	Moderate initial instrument cost. Higher cost per sample due to solvent consumption.[17][21]
Strengths	Unambiguous identification via mass spectra. Excellent for volatile impurities.	Absolute quantification without analyte-specific standards. Provides structural information. Non-destructive.	Versatile for a wide range of compounds, including non-volatile impurities.
Limitations	Limited to thermally stable and volatile compounds.	Lower sensitivity compared to chromatographic methods. Signal overlap in complex mixtures can be an issue.	May require derivatization for sensitive detection of compounds without a chromophore.

Conclusion and Recommendations

For a comprehensive and definitive purity assessment of commercial trimethylcyclohexenone samples, a multi-pronged approach is often the most rigorous.

• GC-MS is highly recommended as the primary technique for its superior separation of volatile isomers and its ability to definitively identify unknown impurities through mass spectral library matching. It is the most powerful tool for creating a detailed impurity profile.

• Quantitative NMR serves as an excellent orthogonal method for providing an accurate, absolute purity value. Its strength lies in its ability to quantify the main component without the need for a specific, highly purified trimethylcyclohexenone standard, which can be a significant advantage. It is particularly valuable for certifying the purity of in-house standards.

• HPLC is a robust and reliable technique suitable for routine quality control, especially when a method has been established and validated. While it may require derivatization for optimal sensitivity, its versatility and prevalence in QC labs make it a practical choice.

Ultimately, the choice of methodology should be guided by the end-use of the trimethylcyclohexenone. For demanding applications such as in drug development, where a thorough understanding of the impurity profile is critical, employing both GC-MS for identification and qNMR for absolute quantification provides the highest level of confidence in the quality of the material. For routine quality control of a known material, a validated HPLC or GC-MS method may be sufficient. By understanding the principles, strengths, and limitations of each of these powerful analytical techniques, researchers can ensure the integrity of their starting materials and, by extension, the reliability of their scientific outcomes.

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• USP. (n.d.). <1225> VALIDATION OF COMPENDIAL PROCEDURES.
• Australian Government Department of Health. (2013). 2-Cyclohexen-1-one, 3,5,5-trimethyl-: Human health tier II assessment. Retrieved from the Australian Government Department of Health website.
• PubChem. (n.d.). 2,2,6-Trimethylcyclohexanone.
• The Good Scents Company. (n.d.). 2-hydroxyisophorone 2-hydroxy-3,5,5-trimethyl-2-cyclohexen-1-one.
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• MDPI. (2024).
• Synerzine. (2018). 2-Hydroxy-3,5,5-trimethyl-2-cyclohexenone Safety Data Sheet.
• PubChem. (n.d.). 2-Hydroxy-3,5,5-trimethyl-2-cyclohexenone.
• Santa Cruz Biotechnology. (n.d.). 3,5,5-Trimethyl-2-cyclohexen-1-ol.
• NIST. (n.d.). Cyclohexanone, 3,3,5-trimethyl-.
• Google Patents. (2011). CN101952235A - Process for the production of cyclohexanone with removal of impurities.
• YouTube. (2026). Cost of GC MS Analysis In House vs Outsourced Testing.
• Phenomenex. (n.d.). HPLC Testing Procedure.

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crystallographic data comparison of trimethylcyclohexenone derivatives

An in-depth analysis of crystallographic data is essential for understanding the reactivity, stability, and binding affinities of trimethylcyclohexenone derivatives. Compounds such as isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) and ketoisophorone (2,6,6-trimethylcyclohex-2-ene-1,4-dione) serve as foundational scaffolds in the synthesis of complex sesquiterpenoids, carotenoids, and active pharmaceutical ingredients.

As a Senior Application Scientist, I rely on single-crystal X-ray diffraction (SCXRD) to decode the spatial geometry of these molecules. Understanding their solid-state conformations provides direct causality for their chemical behavior and their interactions within enzymatic pockets during biocatalytic drug development.

Structural Conformations and Lattice Dynamics

The cyclohexenone core is highly sensitive to steric bulk, and crystallographic data reveals that the substitution pattern strictly dictates the ring's puckering parameters. In heavily substituted isophorone derivatives, such as 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one, the cyclohexene ring is forced into a twist-boat conformation to minimize 1,3-diaxial interactions 1. This strained conformation is stabilized by intramolecular C–H⋯Br hydrogen bonds, while the bulk crystal packing is dominated by H⋯H interactions (comprising 46.9% of the Hirshfeld surface).

Conversely, bridging the trimethylcyclohexenone system drastically alters the crystal lattice. The derivative 2-p-bromobenzoyl-1,5,5-trimethylbicyclo[2,2,2]octa-6,8-dione crystallizes in the monoclinic P2₁/c space group 2. The rigid bicyclic framework prevents ring flipping, locking the molecule into a highly strained geometry that directly influences its susceptibility to thermal Michael condensations.

Quantitative Crystallographic Comparison

To objectively compare these structural alternatives, we must analyze their unit cell parameters and intermolecular contact profiles. The table below summarizes the crystallographic data of key trimethylcyclohexenone derivatives, highlighting how structural modifications impact solid-state properties.

Compound / Derivative	Space Group	Unit Cell Dimensions	Ring Conformation	Key Intermolecular Interactions
3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one	Triclinic, P-1	a, b, c vary by solvate	Twist-boat	C–H⋯O, C–H⋯Br, H⋯H (46.9%)
2-p-bromobenzoyl-1,5,5-trimethylbicyclo[2,2,2]octa-6,8-dione	Monoclinic, P2₁/c	a=17.71, b=9.25, c=10.63 Å, β=106.5°	Bridged bicyclic	van der Waals, Halogen bonding
Ketoisophorone (Enzyme-bound in CmOYE)	Orthorhombic, P2₁2₁2₁	a=58.4, b=104.2, c=138.1 Å	Planar enone	H-bonding with Tyr/His residues

Experimental Methodology: Self-Validating SCXRD Protocol

To ensure high-fidelity crystallographic data, the following protocol establishes a self-validating workflow for analyzing trimethylcyclohexenone derivatives.

Step 1: Thermodynamic Crystal Growth

• Action: Dissolve 50 mg of the derivative in a minimal volume of dichloromethane (DCM) and layer with an anti-solvent (e.g., n-hexane) in a sealed crystallization tube.

• Causality: Vapor diffusion creates a slow, controlled supersaturation gradient. This suppresses the kinetic trapping of metastable polymorphs, ensuring that only the thermodynamically stable crystal lattice forms.

Step 2: Cryogenic Mounting and Screening

• Action: Harvest a single crystal (approx. 0.2 × 0.2 × 0.1 mm), coat it in Paratone-N oil, and mount it on a MiTeGen loop under a 100 K nitrogen stream.

• Validation Check: Collect 20 preliminary diffraction frames. If the mosaicity exceeds 1.5° or diffraction spots are split (indicating twinning), discard the crystal. The system is self-validating: you may only proceed to full data collection if a single, unambiguous unit cell is successfully indexed.

Step 3: Data Collection and Refinement

• Action: Collect full sphere data using Mo Kα radiation (λ = 0.71073 Å). Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Causality: Hydrogen atoms must be placed in calculated positions and refined using a riding model (e.g., C–H = 0.93–0.97 Å, Uiso(H) = 1.2–1.5 Ueq(C)). This prevents over-parameterization of the electron density map while accurately defining the C–H⋯O and C–H⋯Br vectors required for precise Hirshfeld surface generation.

Biocatalytic Applications: Enzyme-Substrate Co-Crystallization

Beyond small-molecule packing, the crystallographic data of trimethylcyclohexenone derivatives bound to biocatalysts is revolutionizing chiral drug synthesis. Ketoisophorone, for example, is a critical intermediate converted to the doubly chiral compound (4R,6R)-actinol via a two-step enzymatic cascade.

Crystal structures of Old Yellow Enzyme from Candida macedoniensis (CmOYE) complexed with substrate analogs (resolved at 1.80 Å) reveal the exact dimensions of the catalytic pocket 3. The structural data explains the enzyme's substrate preference: the spatial arrangement of active-site residues dictates whether the bulky trimethyl groups of ketoisophorone can achieve the necessary trajectory for hydride transfer from the FMN cofactor. Similar docking and structural validations have been achieved with Cm-ADH10 for one-pot oxidation processes 4.

Biocatalytic reduction pathway of ketoisophorone to (4R,6R)-actinol via CmOYE and LVR enzymes.

References

• Crystal structure and Hirshfeld surface analysis of 3-[(E)-2-(2-bromo-4,5-dimethoxyphenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one Source: IUCr Journals URL:[Link]

• Crystal structure of 2-p-bromobenzoyl-1,5,5-trimethylbicyclo[2,2,2]-octa-6,8-dione Source: Journal of the Chemical Society B: Physical Organic (RSC) URL:[Link]

• 4TMC: CRYSTAL STRUCTURE of OLD YELLOW ENZYME from CANDIDA MACEDONIENSIS AKU4588 COMPLEXED with P-HYDROXYBENZALDEHYDE Source: RCSB Protein Data Bank URL:[Link]

• One-pot Biocatalytic Double Oxidation Process for the Synthesis of Ketoisophorone from α-Isophorone Source: Politecnico di Milano / ChemCatChem URL:[Link]

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• 3. rcsb.org [rcsb.org]
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comparative toxicity of trimethylcyclohexenone and isophorone

As a Senior Application Scientist in predictive toxicology, I frequently encounter confusion regarding the nomenclature and safety profiles of industrial cyclic ketones. In the chemical and pharmaceutical industries, the term "trimethylcyclohexenone" is often used interchangeably with "isophorone." However, commercial isophorone is actually an isomeric mixture consisting primarily of the conjugated α-isophorone (>97%), alongside trace amounts (1–3%) of the unconjugated β-isophorone [1].

For researchers and drug development professionals, distinguishing between these two isomers is not merely a matter of semantics—it is a critical requirement for accurate structure-activity relationship (SAR) modeling and safety assessments. This guide objectively compares the toxicological profiles of α-isophorone and β-isophorone, detailing the mechanistic causality behind their divergent reactivities and providing field-validated experimental protocols for comparative screening.

Structural Causality: The Role of Conjugation in Toxicity

The fundamental difference in the toxicity of these two isomers stems directly from their electron distribution.

• α-Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one): This isomer features an α,β-unsaturated carbonyl moiety. The conjugation between the carbon-carbon double bond and the carbonyl group creates a highly electrophilic β-carbon. In biological systems, this structure acts as a classic Michael acceptor , readily forming covalent adducts with cellular nucleophiles—most notably the sulfhydryl (-SH) group of glutathione (GSH)[1].

• β-Isophorone (3,5,5-trimethyl-3-cyclohexen-1-one): In contrast, the double bond in the β-isomer is isolated (unconjugated)[2]. Lacking the electron-withdrawing resonance of the carbonyl group, it is significantly less electrophilic. Its primary metabolic fate involves Phase I oxidation by Cytochrome P450 (CYP450) enzymes rather than direct nucleophilic attack[3].

This structural dichotomy dictates their respective pathways of cellular damage: α-isophorone directly depletes cellular antioxidants, leading to oxidative stress, whereas β-isophorone exhibits a milder, metabolism-dependent toxicity profile.

Figure 1: Divergent metabolic and toxicity pathways of α-Isophorone and β-Isophorone.

Comparative Toxicity Profiles

While both compounds are classified as industrial hazards, their acute and chronic toxicity thresholds vary. The data summarized below highlights the elevated acute oral toxicity of the conjugated α-isomer compared to the β-isomer.

Toxicological Endpoint	α-Isophorone (Conjugated)	β-Isophorone (Unconjugated)
Oral LD50 (Rat)	1,870 mg/kg[4]	2,950 mg/kg[5]
Dermal LD50 (Rabbit)	1,380 – 1,700 mg/kg[6][7]	Harmful (GHS Acute Tox 4)[8]
Inhalation Toxicity	Toxic; causes respiratory irritation and CNS depression at >200 ppm[1][9]	Toxic if inhaled; causes respiratory irritation[8]
Eye Irritation	Moderate to severe conjunctivitis[6][10]	Causes serious eye irritation[8]
Chronic Effects / Carcinogenicity	Associated with male rat kidney tumors (α-2u-globulin mechanism) and male mice liver tumors[11][12]	Insufficient data; lacks reactive Michael acceptor moiety

Data Interpretation: The lower Oral LD50 for α-isophorone (1,870 mg/kg) compared to β-isophorone (2,950 mg/kg) aligns with our mechanistic understanding. The rapid depletion of endogenous thiols by the α-isomer precipitates acute cellular stress at lower systemic concentrations. Furthermore, the chronic nephrotoxicity observed in male rats exposed to α-isophorone is linked to the specific binding of its metabolites to α-2u-globulin, a mechanism generally considered non-relevant to humans[12].

Experimental Workflows: Self-Validating Protocols

To objectively compare the toxicity of these isomers in a preclinical setting, researchers must utilize assays that capture both direct electrophilic damage and metabolism-induced toxicity.

Protocol 1: In Vitro Cytotoxicity & GSH Depletion Assay

Rationale: We utilize HepG2 (human hepatocellular carcinoma) cells because they retain basal levels of CYP450 enzymes, allowing us to evaluate the Phase I metabolism required by β-isophorone, while simultaneously assessing the direct GSH-depleting capacity of α-isophorone.

Self-Validation System: This protocol incorporates a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control (Menadione) to validate the assay's sensitivity to oxidative stress and GSH depletion. If the Menadione control fails to show >50% GSH depletion, the assay plate is invalidated.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at a density of 1×104 cells/well in a 96-well opaque plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare 100 mM stock solutions of α-isophorone and β-isophorone in anhydrous DMSO. Perform serial dilutions in serum-free DMEM to achieve final well concentrations ranging from 0.1 mM to 10 mM. Ensure final DMSO concentration does not exceed 0.1%.

• Dosing & Controls: Treat cells with the isomer dilutions. Include vehicle control wells (0.1% DMSO) and positive control wells (50 µM Menadione).

• Incubation: Incubate the treated plates for 24 hours.

• Multiplex Readout (Causality Link):

  • GSH Quantification: Aspirate media and apply a luminescence-based GSH assay reagent (e.g., GSH-Glo™). Read luminescence after 15 minutes. This directly measures the Michael addition mechanism.

  • Viability (Orthogonal): In a parallel plate, add MTT reagent (0.5 mg/mL final) for 3 hours. Solubilize formazan crystals in DMSO and read absorbance at 570 nm to determine overall cell death.

• Data Analysis: Calculate IC50 values for both viability and GSH depletion. A left-shifted IC50 for GSH depletion relative to viability confirms that thiol depletion precedes (and causes) cell death.

Figure 2: High-throughput in vitro workflow for comparative isomer toxicity screening.

Protocol 2: GC-MS Quantification of Isomers in Biological Matrices

Rationale: Because α-isophorone and β-isophorone share the exact same molecular weight (138.21 g/mol ) and chemical formula (C9H14O), standard LC-MS/MS often fails to resolve them. Capillary Gas Chromatography-Mass Spectrometry (GC-MS) leverages their different boiling points and polarities for baseline separation[1].

Step-by-Step Methodology:

• Sample Extraction: Spike 500 µL of biological matrix (e.g., cell lysate or plasma) with an internal standard (e.g., D5-isophorone). Extract with 1 mL of high-purity hexane. Vortex for 2 minutes and centrifuge at 10,000 x g for 5 minutes.

• Organic Phase Recovery: Transfer the upper hexane layer to a GC autosampler vial.

• GC-MS Parameters: Inject 1 µL into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Temperature Program: Initial 50°C (hold 2 min), ramp at 10°C/min to 200°C, then 25°C/min to 280°C.

  • Detection: Operate the MS in Electron Ionization (EI) mode (70 eV). Monitor the characteristic fragmentation ions (m/z 82, 138)[2].

• Validation: The unconjugated β-isophorone will elute slightly earlier than the conjugated α-isophorone due to weaker intermolecular dipole interactions. Quantify the area under the curve (AUC) relative to the internal standard.

Conclusion

The interchangeable use of "trimethylcyclohexenone" and "isophorone" masks critical toxicological differences. α-Isophorone is a potent Michael acceptor that drives toxicity through rapid glutathione depletion and subsequent oxidative stress. β-Isophorone, lacking this conjugated system, exhibits a higher LD50 and relies on slower CYP450-mediated oxidation pathways. For predictive toxicology and occupational safety, robust analytical separation (GC-MS) and mechanistically relevant in vitro screening (GSH/Viability multiplexing) are mandatory to accurately assess the risk profile of these industrial solvents.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Isophorone." Centers for Disease Control and Prevention. [Link][9]

• National Toxicology Program. "Toxicology and carcinogenesis studies of isophorone in F344 rats and B6C3F1 mice." National Institutes of Health. [Link][11]

• World Health Organization (WHO). "Environmental Health Criteria 174: Isophorone." International Programme on Chemical Safety (INCHEM). [Link][1]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10108, Beta-Isophorone." PubChem. [Link][8]

• The Good Scents Company. "Safety Data: beta-isophorone 3-cyclohexen-1-one, 3,5,5-trimethyl." [Link][5]

• The Good Scents Company. "Safety Data: isophorone 3,5,5-trimethylcyclohex-2-en-1-one." [Link][4]

• Longdom Publishing. "A Targeted Metabolomic Procedure for the Identification of Isophorone Related Compounds in Honey." [Link][2]

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Standardizing Retention Times for Trimethylcyclohexenone Analysis: A Comparative Guide to GC-MS Methodologies

Trimethylcyclohexenone, universally known as isophorone (3,5,5-trimethyl-2-cyclohexen-1-one), is an α,β-unsaturated cyclic ketone that serves as a critical intermediate in the synthesis of polyurethanes, specialty solvents, and pharmaceutical precursors[10]. In environmental and industrial analysis—particularly under frameworks like US EPA Method 8270E—isophorone is a primary target analyte [11].

However, gas chromatography-mass spectrometry (GC-MS) analysis of isophorone is frequently plagued by retention time (RT) drift. Routine column maintenance (trimming), stationary phase bleed, and matrix accumulation alter the column's phase ratio ( β ) and length, causing shifts in analyte elution. When utilizing dynamic Multiple Reaction Monitoring (dMRM) or Selective Ion Monitoring (SIM), even a 0.1-minute drift can push isophorone out of its acquisition window, resulting in false negatives.

This guide objectively compares the two dominant paradigms for standardizing isophorone retention times—Hardware-driven Retention Time Locking (RTL) and Mathematical Kovats Retention Indices (RI) —against conventional manual calibration, providing actionable, self-validating protocols for your laboratory.

Comparative Evaluation of Standardization Technologies

To maintain analytical integrity, laboratories must choose between proactively controlling the chromatographic hardware or retrospectively normalizing the data.

Retention Time Locking (RTL) vs. Kovats Retention Indices (RI)

Retention Time Locking (RTL) utilizes Electronic Pneumatic Control (EPC) to adjust the carrier gas pressure, effectively altering the linear velocity of the mobile phase to force isophorone to elute at an exact, predetermined time [11]. The causality here is physical: by generating a pressure-versus-retention-time calibration curve using a stable locking standard (e.g., Acenaphthene-d10), the system can mathematically deduce the exact head pressure required to restore the target RT after column trimming.

Kovats Retention Indices (RI) , conversely, rely on mathematical interpolation. By co-injecting a homologous series of n-alkanes, isophorone's retention time is normalized relative to the bracketing alkanes[1]. Because the thermodynamic interactions of n-alkanes scale linearly with carbon number, the resulting index is independent of column length, flow rate, or minor temperature variations[2].

Logical comparison of hardware-driven RTL versus mathematical Kovats Indices.

Quantitative Performance Comparison

The following table summarizes the operational performance of these standardization methods based on empirical laboratory data.

Table 1: Comparison of RT Standardization Methods for Isophorone

Metric	Agilent RTL Technology	Kovats Retention Index (RI)	Manual Flow Adjustment
Mechanism	EPC Pressure Adjustment	Mathematical Interpolation	Trial-and-Error Pressure Tuning
RT Precision (Post-Maintenance)	± 0.015 min	N/A (Yields Index, not RT)	± 0.100 min
dMRM/SIM Window Protection	Excellent (Prevents window drift)	Poor (Windows must be manually updated)	Moderate (Prone to human error)
Setup Time	~2 hours (One-time curve generation)	~30 mins (Requires alkane ladder run)	1–3 hours (Iterative per maintenance)
Cross-System Reproducibility	High (Requires identical phase/dimensions)	Universal (Independent of dimensions)	Low

The Impact of Column Chemistry on Isophorone Retention

Standardization is inherently tied to the stationary phase. Isophorone contains a highly polar ketone moiety and a sterically hindered cyclohexenone ring.

When comparing a non-polar phase (e.g., DB-5ms / HP-5ms) to a polar phase (e.g., DB-WAX) , the retention mechanism shifts. On a 5% phenyl-methylpolysiloxane column, retention is driven primarily by dispersive van der Waals forces. On a polyethylene glycol (WAX) column, strong dipole-dipole interactions and hydrogen bonding with the ketone group drastically increase retention[3].

Table 2: Kovats Retention Indices for Isophorone Across Stationary Phases

Column Chemistry	Phase Polarity	Average Kovats RI	Reference Source
DB-5ms / HP-5ms (5% Phenyl)	Non-Polar	1118 - 1121	Pherobase[4], NIST[3]
DB-1 (100% Dimethylpolysiloxane)	Non-Polar	1086 - 1094	NIST WebBook[3]
DB-WAX (Polyethylene Glycol)	Polar	1591 - 1600	NIST WebBook[3]

Note: A shift from RI 1118 to ~1595 indicates that on a polar column, isophorone elutes equivalently to a 16-carbon straight-chain alkane, demonstrating massive polar retention.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every standardization workflow must begin with a system suitability check to confirm inertness, as isophorone is prone to peak tailing on active sites.

Protocol A: Establishing Retention Time Locking (RTL) for Isophorone

This protocol utilizes an Agilent 8890 GC coupled to a 5977B MSD, referencing EPA 8270E parameters[11].

Step 1: System Suitability & Tuning

• Inject 1 µL of 50 µg/mL DFTPP (Decafluorotriphenylphosphine).

• Verify that the MS tune meets EPA 8270E ion abundance criteria.

• Causality Check: Ensure the isophorone peak exhibits an asymmetry factor (As) between 0.8 and 1.2. Tailing indicates inlet activity (e.g., degraded liner or active glass wool), which invalidates RT locking.

Step 2: Base Method Configuration

• Column: HP-5ms Ultra Inert (30 m × 0.25 mm, 0.25 µm film).

• Injection: Pulsed split (5:1 ratio) at 260 °C. Rationale: Pulsed split rapidly transfers the thermally sensitive isophorone onto the column, minimizing band broadening[5].

• Oven Program: 80 °C (hold 2 min) → 10 °C/min to 200 °C → 20 °C/min to 280 °C.

Step 3: RTL Calibration Curve Generation

• Select a locking standard. Acenaphthene-d10 is ideal as it elutes near isophorone and is chemically inert.

• Run the RTL software wizard. The system will automatically perform 5 injections of the locking standard at varying nominal pressures (e.g., -20%, -10%, Target, +10%, +20% of the calculated ideal pressure).

• The software generates a quadratic equation linking head pressure to retention time.

Step 4: Locking the Method

• Trim 10 cm from the front of the GC column to simulate maintenance.

• Inject the locking standard.

• Input the observed RT into the RTL software. The EPC will automatically recalculate and adjust the head pressure to shift Acenaphthene-d10 (and consequently, isophorone) back to its exact original RT (e.g., 8.314 minutes) [11].

Workflow for establishing Retention Time Locking (RTL) via pressure-RT curve generation.

Protocol B: Determining the Kovats Retention Index

If transferring an isophorone method to a different laboratory or a non-EPC instrument, Kovats RI is the superior metric.

Step 1: Alkane Ladder Preparation

• Prepare a mixed standard containing even and odd n-alkanes ranging from C8 (Octane) to C20 (Eicosane) at 10 µg/mL in hexane.

Step 2: Co-Injection

• Spike the isophorone sample (10 µg/mL) with the n-alkane ladder.

• Analyze using the exact temperature program intended for the final method. Note: For temperature-programmed GC, the Van den Dool and Kratz equation is used instead of the isothermal Kovats equation.

Step 3: Calculation

• Identify the retention times of the n-alkanes eluting immediately before ( tn​ ) and after ( tn+1​ ) isophorone ( ti​ ). For a DB-5ms column, isophorone will elute between Undecane (C11) and Dodecane (C12).

• Apply the linear temperature-programmed index formula:

  RI=100×[n+tn+1​−tn​ti​−tn​​]

• Validation: The calculated RI should be approximately 1118 . If the value deviates by more than ±5 units, check for column degradation or co-eluting matrix interferences[4].

Conclusion

For high-throughput laboratories running standardized assays (like EPA 8270E) on modern hardware, Retention Time Locking (RTL) is the superior choice. It proactively protects dMRM windows, drastically reducing data processing overhead[5]. However, for method development, cross-platform validation, or flavor/fragrance profiling, calculating the Kovats Retention Index (RI) provides an immutable, system-independent thermodynamic identifier for trimethylcyclohexenone[1].

References

• The Pherobase: The Kovats Retention Index: 3,5,5-Trimethyl-2-cyclohexen-1-one.Pherobase Database of Pheromones and Semiochemicals.
• NIST WebBook: Isophorone.National Institute of Standards and Technology.
• Retention Indices for Frequently Reported Compounds of Plant Essential Oils.NIST.
• EPA 8270E with Pulsed Split Injection and Retention Time Locking on an 8890 GC with a 5977 Series MSD.Agilent Technologies.
• Analysis of Semivolatile Organic Compounds with US EPA 8270E Using the Agilent 7000E Triple Quadrupole GC/MS.Agilent Technologies.
• GC-MS Method for the Analysis of Isophorone Reaction Products.BenchChem.
• Kovats Retention Index.Wikipedia.

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• 3. Isophorone [webbook.nist.gov]
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• 5. hpst.cz [hpst.cz]